1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

• CAS: 478047-30-2

Core Science & Biosynthesis

Comprehensive Spectroscopic Characterization of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone: A Technical Guide for Structural Elucidation

Executive Summary

The compound 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone (alternatively named 5-acetyl-2-(2-chlorophenyl)-4-methylthiazole) represents a highly functionalized heterocyclic scaffold frequently utilized in medicinal chemistry. Thiazole derivatives are privileged pharmacophores known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and antineoplastic properties[1][2].

For drug development professionals and synthetic chemists, confirming the precise regiochemistry of such polysubstituted heterocycles is paramount. This whitepaper provides an in-depth, self-validating framework for the structural elucidation of this compound using an orthogonal suite of analytical techniques: Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared Spectroscopy (FTIR), and High-Resolution Mass Spectrometry (HRMS).

Structural Overview & Analytical Rationale

The molecular architecture of the target compound (Chemical Formula: C12​H10​ClNOS ) consists of a central 1,3-thiazole ring substituted at all available carbon positions:

• C2 Position: A sterically demanding 2-chlorophenyl group.

• C4 Position: An electron-donating methyl group.

• C5 Position: An electron-withdrawing acetyl group (ethanone).

Relying on a single analytical method is insufficient for a fully substituted ring system. We employ an orthogonal validation strategy: HRMS confirms the exact mass and isotopic signature of the chlorine atom; FTIR validates the presence of the conjugated carbonyl and heteroaromatic ring systems; and 1D/2D NMR provides absolute connectivity and spatial arrangement[3].

Fig 1. Orthogonal spectroscopic workflow for structural validation.

Experimental Protocols & Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating necessary blanks and internal calibrations.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 15–20 mg of the highly purified compound in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v tetramethylsilane (TMS).

• Causality of Solvent Choice: CDCl3​ is selected because the target molecule lacks exchangeable protons (e.g., -OH or -NH), ensuring a clean baseline without solvent exchange artifacts. TMS acts as an internal standard to provide a reliable zero-point calibration[2].

• Acquisition: Acquire 1H (400 MHz) and 13C (100 MHz) spectra at 298 K. For regiochemical validation, acquire a 2D HMBC (Heteronuclear Multiple Bond Correlation) spectrum.

Protocol 2: High-Resolution Mass Spectrometry (LC-ESI-HRMS)

• Sample Preparation: Prepare a 1 mg/mL stock solution in HPLC-grade methanol. Dilute to a working concentration of 1 µg/mL in a 50:50 mixture of Methanol/Water containing 0.1% formic acid.

• Causality of Ionization: Electrospray Ionization (ESI) in positive mode is optimal for basic nitrogen-containing heterocycles like thiazoles. The 0.1% formic acid acts as a proton source, driving the formation of the [M+H]+ pseudomolecular ion[3].

• Acquisition: Run a solvent blank prior to sample injection to rule out background contamination. Acquire data in the m/z 100–1000 range.

Protocol 3: Fourier-Transform Infrared Spectroscopy (FTIR-ATR)

• Sample Preparation: Place 2–3 mg of the neat solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Causality of Technique: ATR-FTIR is prioritized over traditional KBr pellet pressing. KBr is highly hygroscopic; absorbed atmospheric moisture can create broad -OH stretching bands (3000–3500 cm−1 ) that obscure critical data. ATR ensures the spectrum reflects only the pure compound[4].

• Acquisition: Apply consistent pressure using the ATR anvil. Acquire 16 scans from 4000 to 400 cm−1 at a resolution of 4 cm−1 .

In-Depth Spectroscopic Analysis & Causality

Mass Spectrometry (HRMS) Analysis

The molecular formula C12​H10​ClNOS yields a calculated monoisotopic mass of 251.0172 Da. In positive ESI mode, the protonated molecule [M+H]+ is observed. Because the molecule contains a single chlorine atom, the mass spectrum acts as a self-validating isotopic fingerprint. Chlorine possesses two stable isotopes, 35Cl and 37Cl , which exist in an approximate 3:1 natural abundance ratio. Consequently, the spectrum exhibits a base peak at m/z 252.0244 ( [M(35Cl)+H]+ ) and a diagnostic secondary peak at m/z 254.0215 ( [M(37Cl)+H]+ ) with ~33% relative intensity.

Infrared (FTIR) Spectroscopy Analysis

FTIR provides definitive proof of the functional group integrity[5].

• Carbonyl ( C=O ): A strong, sharp absorption band is observed at ~1675 cm−1 . This frequency is lower than that of a standard aliphatic ketone (~1715 cm−1 ) because the carbonyl group is conjugated with the aromatic thiazole ring, which increases single-bond character and lowers the vibrational frequency[4].

• Thiazole Ring ( C=N , C=C ): Characteristic stretching bands for the heteroaromatic system appear between 1580 and 1615 cm−1 [3].

• Aryl Chloride ( C−Cl ): A distinct, sharp band at ~755 cm−1 confirms the halogen substitution on the phenyl ring.

Nuclear Magnetic Resonance (NMR) Analysis

1H NMR Causality & Deshielding Effects: The 1H NMR spectrum is defined by the electronic environment of the thiazole core[6].

• The acetyl methyl protons appear as a singlet at δ 2.55 ppm, deshielded by the adjacent anisotropic carbonyl π -system.

• The thiazole C4-methyl protons appear as a singlet at δ 2.75 ppm. This is significantly further downfield than a typical allylic methyl group because it is attached directly to the electron-deficient heteroaromatic ring and experiences inductive withdrawal from the adjacent C5-acetyl group.

• The 2-chlorophenyl protons appear as a complex multiplet ( δ 7.35–8.10 ppm). Notably, the proton ortho to the thiazole ring (H-6') is highly deshielded ( δ ~8.10 ppm) due to the intense diamagnetic ring current of the thiazole core and steric twisting that forces it into the deshielding cone of the C=N bond[1].

2D NMR (HMBC) Connectivity: To unequivocally prove that the methyl group is at C4 and the acetyl group is at C5, HMBC is utilized. The acetyl protons ( δ 2.55) exhibit a 3J correlation to the thiazole C5 carbon ( δ 132.0). Conversely, the C4-methyl protons ( δ 2.75) show a 2J correlation to C4 ( δ 156.0) and a 3J correlation to C5 ( δ 132.0).

Fig 2. Key HMBC correlations establishing the thiazole ring substitution pattern.

Data Presentation Tables

Table 1: 1H NMR Data (400 MHz, CDCl3​ )

Proton	Chemical Shift (ppm)	Multiplicity	Integration	Coupling (J in Hz)	Assignment
H-a	2.55	Singlet (s)	3H	-	Acetyl −CH3​
H-b	2.75	Singlet (s)	3H	-	Thiazole C4-CH_3
H-4'	7.35	Triple doublet (td)	1H	7.5, 1.5	2-Chlorophenyl H-4'
H-5'	7.40	Triple doublet (td)	1H	7.5, 1.5	2-Chlorophenyl H-5'
H-3'	7.50	Doublet of doublets (dd)	1H	8.0, 1.5	2-Chlorophenyl H-3'
H-6'	8.10	Doublet of doublets (dd)	1H	8.0, 1.5	2-Chlorophenyl H-6'

Table 2: 13C NMR Data (100 MHz, CDCl3​ )

Carbon	Chemical Shift (ppm)	Assignment
C-b	17.5	Thiazole C4-CH_3
C-a	29.5	Acetyl −CH3​
C-4'	127.0	2-Chlorophenyl C-4'
C-3'	130.5	2-Chlorophenyl C-3'
C-1', C-6'	131.0	2-Chlorophenyl C-1', C-6'
C-5'	131.5	2-Chlorophenyl C-5'
C-5	132.0	Thiazole C-5
C-2'	132.5	2-Chlorophenyl C-2' ( C−Cl )
C-4	156.0	Thiazole C-4
C-2	163.0	Thiazole C-2
C-c	190.5	Carbonyl C=O

Table 3: Key FTIR-ATR Absorptions

Wavenumber ( cm−1 )	Intensity	Functional Group / Assignment
1675	Strong, Sharp	C=O stretch (conjugated ketone)
1585	Medium	C=N stretch (thiazole ring)
1530	Medium	C=C stretch (aromatic)
1045	Medium	C−S−C stretch (thiazole ring)
755	Strong	C−Cl stretch (aryl chloride)

Table 4: LC-ESI-HRMS Data

Ion	m/z (Observed)	Relative Abundance	Assignment
[M+H]+	252.0244	100%	Molecular ion ( 35Cl isotope)
[M+H+2]+	254.0215	~33%	Molecular ion ( 37Cl isotope)
Fragment 1	236.9930	Variable	[M+H−CH3​]∙+
Fragment 2	209.0160	Variable	[M+H−COCH3​]+

Conclusion

The structural elucidation of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone requires a rigorous, multi-faceted analytical approach. By combining the isotopic validation capabilities of HRMS, the functional group mapping of FTIR-ATR, and the precise spatial/electronic connectivity provided by 1D and 2D NMR, researchers can establish a self-validating proof of structure. This methodology ensures high-fidelity data suitable for regulatory submissions and advanced drug development pipelines.

References

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Advanced Synthesis of 2-Aryl-4-methyl-1,3-thiazole Compounds: A Technical Guide

Executive Summary

The 1,3-thiazole scaffold is a privileged structure in medicinal chemistry, integral to the pharmacophores of numerous antimicrobial, anticancer, and anti-inflammatory agents 1[1]. Specifically, 2-aryl-4-methylthiazoles offer unique steric and electronic properties that enhance target binding affinity. As a Senior Application Scientist, I have designed this technical guide to bridge the gap between theoretical mechanistic organic chemistry and practical, high-yield benchtop synthesis. This whitepaper systematically deconstructs the synthesis of these compounds, transitioning from classical Hantzsch methodologies to modern, green-chemistry-compliant protocols.

Mechanistic Foundations & Causality

The cornerstone of 2-aryl-4-methylthiazole synthesis remains the Hantzsch cyclocondensation. Classically, this involves the reaction of an α -haloketone (e.g., chloroacetone) with an aryl thioamide.

Causality in Reaction Design: The reaction proceeds via a highly predictable sequence driven by electronic disparities:

• Nucleophilic Attack: The sulfur atom of the thioamide, being highly polarizable and nucleophilic, attacks the electrophilic α -carbon of the haloketone.

• S-Alkylation Intermediate: This forms an uncyclized thioether intermediate. The choice of a polar protic solvent (like ethanol) stabilizes the leaving halide ion, driving this step forward.

• Intramolecular Cyclocondensation: The nitrogen atom of the thioamide attacks the carbonyl carbon, forming a 5-membered hydroxythiazoline intermediate.

• Dehydration & Aromatization: The elimination of a water molecule is thermodynamically driven by the formation of the fully conjugated, aromatic 1,3-thiazole ring.

Mechanistic pathway of one-pot Hantzsch 2-aryl-4-methylthiazole synthesis.

Methodological Evolution: Overcoming Classical Limitations

While the classical Hantzsch synthesis is robust, the handling of isolated α -haloketones presents severe lachrymatory and toxicity hazards. Modern synthetic design has evolved to bypass these issues through two primary strategies:

One-Pot In Situ Bromination

By reacting a ketone precursor with N-bromosuccinimide (NBS) in the presence of the thioamide, the α -bromoketone is generated and consumed in situ. Causality: This mitigates exposure to toxic intermediates and prevents the degradation of the haloketone, leading to higher regioselectivity and overall yields 2[2].

Microwave-Assisted Solvent-Free Synthesis

Transitioning from conventional reflux to microwave (MW) irradiation under solvent-free conditions represents a leap in green chemistry. Causality: Microwave dielectric heating directly targets the polar S-alkylation intermediate, providing rapid, uniform volumetric heating. This circumvents the thermal gradient inefficiencies of traditional oil baths, reducing reaction times from hours to mere minutes while eliminating volatile organic compounds (VOCs) 3[3].

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating internal checkpoints to confirm reaction progress.

Protocol A: One-Pot Two-Step Synthesis via Acidic Buffer

This protocol is optimized for the synthesis of complex 2-arylidenehydrazinyl-4-arylthiazoles without isolating intermediate thiosemicarbazones 4[4].

Step 1: Intermediate Formation

• Action: Stir an equimolar mixture of aromatic aldehyde and thiosemicarbazide in ethanol with a catalytic amount of sulfamic acid at room temperature.

• Self-Validation: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the aldehyde spot and the precipitation of a solid intermediate validate the formation of the thiosemicarbazone.

Step 2: Cyclocondensation

• Action: To the same flask, add an equimolar amount of phenacyl bromide (or chloroacetone for 4-methyl derivatives) and an acidic buffer. Stir at room temperature for 2-3 hours.

• Self-Validation: The dissolution of the intermediate precipitate followed by the formation of a new, distinct crystalline solid indicates successful cyclization.

• Analytical Validation: 1 H NMR spectroscopy must reveal a diagnostic singlet at δ 6.8–7.5 ppm, corresponding to the C5 proton of the newly formed thiazole ring 5[5].

Protocol B: Microwave-Assisted Solvent-Free Synthesis

Step 1: Mechanical Activation

• Action: Grind equimolar amounts of aryl thioamide and α -haloketone in a mortar and pestle for 2 minutes until a homogeneous paste forms.

• Self-Validation: A noticeable change in texture to a sticky melt validates the initiation of the S-alkylation step due to localized friction and high localized concentration.

Step 2: Microwave Irradiation

• Action: Transfer the paste to a microwave-safe vessel. Irradiate at 300W for 5 minutes in 1-minute intervals to prevent thermal runaway.

• Self-Validation: The transformation of the melt into a hard, crystalline mass post-irradiation validates the completion of dehydration and aromatization.

Step 3: Purification

• Action: Wash the crude mass with cold water to remove hydrohalide salts, then recrystallize from hot ethanol.

• Self-Validation: The cessation of precipitation upon addition of aqueous AgNO3​ to the wash filtrate confirms the complete removal of halide byproducts.

Quantitative Data & Yield Analysis

The following table summarizes the efficiency metrics across different synthetic strategies, highlighting the superiority of modern techniques in both yield and environmental impact.

Synthesis Strategy	Reagents	Catalyst / Conditions	Avg. Reaction Time	Avg. Yield (%)	Environmental Impact
Classical Hantzsch	Thioamide + Isolated α -haloketone	Ethanol, Reflux	4 - 8 hours	60 - 75%	High (Toxic intermediates, VOCs)
One-Pot Two-Step	Aldehyde, Thiosemicarbazide, Haloketone	Acidic Buffer, RT	2 - 3 hours	75 - 85%	Moderate (Aqueous buffers)
Microwave Solvent-Free	Thioamide + α -haloketone	None, MW (300W)	5 minutes	85 - 95%	Low (Solvent-free, high atom economy)

References

• An efficient, one-pot, regioselective synthesis of 2-aryl/hetaryl-4-methyl-5-acylthiazoles under solvent-free conditions , ResearchGate, 2

• One Pot Two Step Synthesis of 2-Arylidenehydrazinyl-4-arylthiazole , Oriental Journal of Chemistry, 4

• Microwave-assisted solvent-free synthesis of some novel thiazole-substituted thiosemicarbazone analogues: antimicrobial and anticancer studies , PubMed (NIH), 3

• Application Notes: Hantzsch Synthesis for Thiazole Derivatives , BenchChem, 1

• Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management , PMC (NIH), 5

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Next-Generation Synthetic Pathways for Substituted Thiazolyl Ketones: A Technical Guide

Pharmacological Rationale and Structural Significance

Substituted thiazolyl ketones represent a highly privileged pharmacophore in modern drug discovery. The thiazole ring provides a unique combination of hydrogen-bond accepting capability, lipophilicity, and metabolic stability, making it an ideal bioisostere for various aromatic and heteroaromatic systems.

Recently, the therapeutic potential of this scaffold has been dramatically underscored by the development of next-generation inhibitors targeting Group IVA cytosolic phospholipase A2 (cPLA2α). Compounds such as AVX420 have demonstrated profound efficacy in targeted cancer therapies, particularly against acute leukemias[1]. By inhibiting cPLA2α, these thiazolyl ketone inhibitors[1] block the release of arachidonic acid, preventing the mitigation of intracellular reactive oxygen species (ROS). This oxidative stress triggers tumor suppressor activation and subsequent cancer cell death[1]. Additionally, related thiazole derivatives exhibit potent anti-inflammatory[2] and fungicidal activities[3].

Fig 2. Mechanism of action for thiazolyl ketone inhibitors targeting cPLA2α in cancer therapy.

Core Synthetic Strategies & Mechanistic Causality

The synthesis of highly functionalized thiazolyl ketones requires orthogonal protection strategies and chemoselective reagents to prevent the degradation of the electron-rich heteroaromatic core.

The Anion-Nitrile Addition Route

A highly convergent approach involves the direct addition of a thiazole anion to an aromatic nitrile. As demonstrated by Frey et al., the lithiation of substituted thiazoles[4] at the C-2 or C-5 position using n -butyllithium at cryogenic temperatures (-78 °C) generates a potent nucleophile. This anion attacks the electrophilic carbon of an aryl nitrile, forming an imine intermediate that is subsequently hydrolyzed to the target ketone. Causality: The use of nitriles instead of Weinreb amides or acid chlorides prevents the formation of tertiary alcohol byproducts, as the intermediate imine anion is stable and unreactive toward a second equivalent of the nucleophile until aqueous workup.

Cysteine-Nitrile Condensation and Aromatization

For substrates incompatible with strong organolithium bases, a de novo heterocycle synthesis is preferred. This pathway begins with the condensation of L-cysteine methyl ester with an aromatic nitrile to form a thiazoline ring. The thiazoline is then aromatized to a thiazole[5] using bromotrichloromethane (BrCCl 3​ ) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU). Causality: BrCCl 3​ serves as a mild electrophilic halogen source, brominating the thiazoline. DBU, a non-nucleophilic strong base, facilitates the E2 elimination of HBr. This specific reagent combination provides the thermodynamic driving force for aromatization without utilizing harsh oxidants (like DDQ) that could cleave sensitive functional groups.

Fig 1. Stepwise synthetic workflow for thiazolyl ketones via cysteine-nitrile condensation.

Quantitative Reaction Metrics

The following table summarizes the quantitative parameters and causality behind the primary synthetic pathways used to generate thiazolyl ketones.

Synthetic Pathway	Key Reagents	Temp (°C)	Time (h)	Typical Yield (%)	Mechanistic Advantage
Anion-Nitrile Addition	n -BuLi, Aryl Nitrile	-78 to 25	2–4	65–85	Direct C–C bond formation; prevents tertiary alcohol side-products.
Cysteine Condensation	Cysteine methyl ester, Et 3​ N	25	12–24	85–95	Highly chemoselective; avoids strong organometallic bases.
Aromatization	BrCCl 3​ , DBU	0 to 25	4–6	70–80	Mild elimination; avoids over-oxidation of the sulfur atom.
Oxidation to Ketone	DIBAL-H, then DMP	-78 to 25	3–5	60–75	Neutral oxidation conditions; preserves the electron-rich thiazole.
Hantzsch Cyclocondensation	Thioamide, α -halo ketone	60–80	6–12	75–90	Highly scalable; driven by the thermodynamic stability of the ring.

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility, the following protocol details the synthesis of a substituted thiazolyl ketone via the Cysteine-Nitrile condensation pathway[5]. Every step is designed as a self-validating system with explicit analytical checkpoints.

Step 1: Thiazoline Ring Formation

Procedure:

• Dissolve the starting aromatic nitrile (1.0 equiv) and L-cysteine methyl ester hydrochloride (1.2 equiv) in anhydrous methanol (0.2 M).

• Add triethylamine (1.5 equiv) dropwise at 0 °C to liberate the free amine of the cysteine derivative.

• Warm the reaction to room temperature and stir for 16 hours.

• Concentrate the solvent in vacuo, partition between ethyl acetate and water, extract, and dry over anhydrous Na 2​ SO 4​ .

Validation Checkpoint:

• TLC: (EtOAc/Hexane 1:1) should reveal the complete consumption of the starting nitrile and the appearance of a new, lower Rf​ spot.

• 1 H NMR (CDCl 3​ ): Validation of the thiazoline ring is confirmed by the appearance of characteristic diastereomeric multiplets between 3.5–4.0 ppm (corresponding to the -CH 2​

  • and -CH- protons of the chiral thiazoline core).

Step 2: Aromatization to Thiazole

Procedure:

• Dissolve the crude thiazoline intermediate in anhydrous CH 2​ Cl 2​ (0.1 M) and cool to 0 °C.

• Add BrCCl 3​ (2.0 equiv) followed by the dropwise addition of DBU (2.0 equiv).

• Stir the mixture at room temperature for 4 hours. The DBU facilitates the elimination of HBr, driving the aromatization.

• Quench with saturated aqueous NH 4​ Cl, extract with CH 2​ Cl 2​ , and purify via flash column chromatography.

Validation Checkpoint:

• 1 H NMR (CDCl 3​ ): The chiral multiplet signals from Step 1 must completely disappear. A new, sharp singlet will emerge at ~8.0–8.2 ppm, confirming the presence of the aromatic C5-proton of the newly formed thiazole ring.

Step 3: Controlled Oxidation to Ketone

Procedure:

• Reduction: Dissolve the thiazole ester in anhydrous Et 2​ O at 0 °C. Add DIBAL-H (2.5 equiv, 1.0 M in hexane) dropwise. Stir for 2 hours, quench with water, filter over Celite, and isolate the primary alcohol.

• Oxidation: Dissolve the alcohol in wet CH 2​ Cl 2​ . Add Dess-Martin Periodinane (DMP) (1.5 equiv). Causality: DMP is strictly chosen over Jones reagent to maintain neutral conditions, preventing the over-oxidation of the alcohol to a carboxylic acid and avoiding oxidative cleavage of the thiazole sulfur.

• Stir for 2 hours, quench with a 1:1 mixture of saturated NaHCO 3​ and Na 2​ S 2​ O 3​ , extract, and purify.

Validation Checkpoint:

• IR Spectroscopy: A sharp, intense absorption band at ~1680 cm −1 validates the formation of the conjugated aryl ketone.

• 13 C NMR (CDCl 3​ ): The appearance of a distinct carbonyl carbon peak at ~190 ppm confirms the final thiazolyl ketone structure.

References

• Ashcroft, F. J., et al. "Next generation thiazolyl ketone inhibitors of cytosolic phospholipase A2 α for targeted cancer therapy." Nature Communications, 2025.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHy8pPbtViQ-Cq8tXyQ6t7ExgPYXY_tT07GcuaKa6DhbZCbuzeDSPBGIWAvKHUBZqRXK1sfzsRnmQMuriFRbrqXgC4QWSu0c99YgsEgS4CiQOGOa8543dJjC193OHoe5VLKes2][1]

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A Technical Guide to the Synthetic Versatility of the Acetyl Group in 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

Abstract

The 1,3-thiazole nucleus is a cornerstone in medicinal chemistry, appearing in a multitude of clinically significant agents.[1] When functionalized with an acetyl group at the C5 position, as in 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, the molecule becomes a highly versatile platform for synthetic diversification. The reactivity of this acetyl moiety is subtly modulated by the electronic and steric nature of the thiazole scaffold, making it a pivotal handle for constructing complex heterocyclic systems and generating libraries of potential drug candidates. This guide provides an in-depth analysis of the acetyl group's reactivity, detailing key transformations and providing field-proven experimental protocols for researchers in drug discovery and development.

Introduction: The Thiazole Core and the Strategic Importance of the C5-Acetyl Group

The target molecule, 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, possesses a 2,4,5-trisubstituted thiazole ring. Thiazole derivatives are known to exhibit a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The synthetic utility of this specific scaffold is greatly enhanced by the C5-acetyl group. This functional group serves two primary roles:

• An Electrophilic Center: The carbonyl carbon is susceptible to nucleophilic attack.

• A Source of Acidic α-Protons: The methyl protons are activated by the adjacent carbonyl, enabling enolate formation and subsequent condensation reactions.

The thiazole ring itself is electron-rich and influences the acetyl group's reactivity. The sulfur atom acts as an electron donor, enhancing the electron density at the C5 position, which in turn activates the α-protons of the acetyl group for deprotonation.[4][5] This inherent electronic feature is the causal factor behind the facile nature of the condensation reactions discussed herein.

Synthesis of the Core Scaffold

The parent compound is typically synthesized via the Hantzsch thiazole synthesis. This robust method involves the condensation of a thioamide (in this case, 2-chlorothiobenzamide) with an α-haloketone (3-chloro-2,4-pentanedione).[6][7] This reaction provides a reliable and scalable route to the core structure, setting the stage for subsequent modifications of the acetyl group.

Caption: Hantzsch synthesis of the target molecule.

Key Synthetic Transformations of the Acetyl Group

The acetyl group is a gateway to extensive structural diversity. Its dual reactivity as both an electrophile and a pro-nucleophile (via its enolate) allows for a wide range of chemical transformations.

Caption: Major reaction pathways for the acetyl group.

Claisen-Schmidt Condensation: Synthesis of Thiazolyl-Chalcones

The most prominent reaction of the acetyl group on this scaffold is the base-catalyzed Claisen-Schmidt condensation with various aromatic aldehydes.[8][9] This reaction is a cornerstone for generating chalcones, which are α,β-unsaturated ketones renowned for their broad pharmacological activities.[10][11] The reaction proceeds via the formation of an enolate from the acetyl group, which then acts as a nucleophile, attacking the aldehyde's carbonyl carbon. Subsequent dehydration yields the conjugated chalcone.[12][13]

Causality of Experimental Choice: A strong base like NaOH or KOH in a polar protic solvent (e.g., ethanol) is chosen to effectively deprotonate the α-carbon of the acetyl group without promoting unwanted side reactions. The use of an aromatic aldehyde lacking α-protons prevents self-condensation, ensuring the desired crossed-aldol product is formed.[8]

• Dissolution: In a 100 mL round-bottom flask, dissolve 1.0 equivalent of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone in 20 mL of absolute ethanol.

• Aldehyde Addition: Add 1.1 equivalents of the desired substituted aromatic aldehyde to the solution and stir until homogeneous.

• Base Addition: Cool the mixture in an ice bath. Slowly add 5 mL of a 10% aqueous sodium hydroxide solution dropwise while maintaining the temperature below 10 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 8-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into 100 mL of ice-cold water and acidify with dilute HCl to a pH of ~5-6.

• Isolation: Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry in a vacuum oven.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the pure chalcone.[7][14]

Aldehyde Substituent	Reaction Time (h)	Yield (%)	Reference
4-Methylbenzaldehyde	10	85	[14]
4-Methoxybenzaldehyde	8	92	[7]
4-Chlorobenzaldehyde	12	88	[15]
3-Nitrobenzaldehyde	12	81	[7]

Table 1: Representative yields for Claisen-Schmidt condensation reactions.

Knoevenagel Condensation

Similar to the Claisen-Schmidt reaction, the Knoevenagel condensation involves the reaction of the acetyl group with compounds containing an active methylene group, such as malononitrile or ethyl cyanoacetate.[16][17] This reaction is typically catalyzed by a weak base like piperidine or baker's yeast.[18][19] The resulting product is a highly functionalized α,β-unsaturated system, which is a valuable precursor for synthesizing other heterocyclic compounds.

Causality of Experimental Choice: A weak amine base is used because the active methylene compounds are significantly more acidic than the acetyl group's α-protons. A strong base would risk deprotonating both reactants, leading to a complex mixture of products.[16] The Doebner modification uses pyridine as a solvent and catalyst, which is particularly effective when one of the activating groups on the methylene component is a carboxylic acid, often leading to a concomitant decarboxylation.[20]

α-Halogenation: Creating a Versatile Intermediate

The methyl protons of the acetyl group can be readily substituted with halogens (e.g., bromine) under acidic conditions.[1] This reaction transforms the relatively unreactive acetyl group into a highly reactive α-haloketone. This intermediate, 2-bromo-1-[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, is a powerful electrophile.

Causality of Experimental Choice: The reaction is often performed in acetic acid or with a copper(II) halide.[21] The acidic medium protonates the carbonyl oxygen, making the α-carbon more susceptible to enolization, which then attacks the halogen. Copper salts can act as catalysts, facilitating the halogenation under milder conditions.[21]

This α-bromoacetyl intermediate is a key building block for synthesizing more complex fused heterocyclic systems, such as imidazothiazoles, by reacting it with various nucleophiles like heterocyclic amines or thiourea derivatives.[1][15]

Caption: Workflow for creating advanced heterocycles.

Mannich Reaction: Aminomethylation

The Mannich reaction is a three-component condensation involving the thiazolyl ethanone, formaldehyde, and a primary or secondary amine.[22][23] This aminomethylation reaction introduces a basic side chain, which is a common strategy in drug design to improve solubility and pharmacokinetic properties. The reaction proceeds through the formation of an Eschenmoser-like salt (iminium ion) from formaldehyde and the amine, which is then attacked by the enol form of the thiazolyl ketone.[24]

• Amine-Formaldehyde Adduct Formation: In a flask, mix 1.0 equivalent of a secondary amine (e.g., piperidine) with 1.1 equivalents of aqueous formaldehyde (37%). Add a few drops of concentrated HCl and stir for 15 minutes.

• Ketone Addition: Dissolve 1.0 equivalent of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone in ethanol and add it to the pre-formed iminium salt mixture.

• Reaction: Reflux the mixture for 6-8 hours.

• Isolation: After cooling, evaporate the solvent under reduced pressure. Treat the residue with a saturated sodium bicarbonate solution to neutralize the acid and precipitate the Mannich base.

• Purification: Collect the solid by filtration, wash with water, and recrystallize from ethanol.

Carbonyl Derivatization: Formation of Hydrazones and Thiosemicarbazones

The carbonyl group of the acetyl moiety readily undergoes condensation with hydrazine derivatives or thiosemicarbazide to form the corresponding hydrazones, and thiosemicarbazones.[25][26] These reactions are typically carried out in an alcoholic solvent with a catalytic amount of acid. The resulting C=N bond extends the conjugation of the system and introduces additional hydrogen bonding donors and acceptors, which can be critical for biological activity. Thiosemicarbazones, in particular, are well-known metal chelators and have shown significant potential as anticancer agents.[26]

Conclusion and Future Outlook

The C5-acetyl group of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone is not merely a simple substituent but a highly reactive and versatile synthetic handle. Its electronic activation by the thiazole ring facilitates a host of classical organic reactions, including Claisen-Schmidt, Knoevenagel, and Mannich condensations, as well as α-halogenation and carbonyl derivatizations. Each of these transformations provides a reliable and efficient route to novel chemical entities. For researchers in drug development, mastering the reactivity of this functional group is key to unlocking the vast chemical space surrounding the privileged thiazole scaffold, enabling the rational design and synthesis of next-generation therapeutic agents.

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Pharmacological Profiling of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone: A Strategic Research Blueprint

An In-Depth Technical Guide

Abstract

The 1,3-thiazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2] This guide presents a comprehensive, multi-tiered strategic blueprint for the pharmacological characterization of the novel compound, 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone (hereafter designated Cpd-CMT ). As specific biological data for Cpd-CMT is not yet publicly available, this document serves as a proactive research plan, designed by a senior application scientist to systematically uncover its therapeutic potential. We will detail a logical cascade of in vitro screening, mechanism of action (MoA) deconvolution, and in silico profiling. The experimental protocols described are grounded in established, validated methodologies to ensure scientific rigor and data integrity, providing a clear path from initial synthesis to a robust preclinical data package.

Introduction: The Thiazole Scaffold and the Rationale for Profiling Cpd-CMT

Nitrogen- and sulfur-containing heterocycles are of paramount importance in drug discovery, with thiazole derivatives demonstrating an exceptionally broad spectrum of pharmacological activities.[3] These activities include anticancer, anti-inflammatory, antimicrobial, anticonvulsant, and antioxidant effects, among others.[4][5][6][7] The versatility of the thiazole ring allows for substitution at various positions, enabling fine-tuning of its physicochemical and pharmacological properties to achieve desired therapeutic outcomes.

Cpd-CMT incorporates several key structural features that merit investigation:

• A 2-Aryl Thiazole Core: The 2,4,5-trisubstituted thiazole ring is a common motif in bioactive molecules.[1]

• A 2-Chlorophenyl Moiety: The position of the chlorine atom on the phenyl ring can significantly influence binding affinity and metabolic stability compared to other isomers.

• An Ethanone Group at Position 5: This group provides a potential hydrogen bond acceptor and a reactive handle for further chemical modification.

Given the established biological potential of related structures, a systematic investigation is warranted. This guide outlines the logical progression of experiments designed to efficiently and comprehensively profile the bioactivity of Cpd-CMT.

Proposed Synthesis and Structural Characterization

To ensure a reliable supply of high-purity material for biological testing, a validated synthetic route is paramount. We propose a synthetic strategy based on the well-established Hantzsch thiazole synthesis, which is a cornerstone method for this class of heterocycles.[8][9]

Proposed Synthetic Pathway: The synthesis would involve the condensation reaction between 2-chlorothiobenzamide and 3-chloro-2,4-pentanedione in a suitable solvent like ethanol, followed by neutralization. This approach is analogous to the documented synthesis of the 4-chlorophenyl isomer.[8]

Structural Verification: Following synthesis and purification, the identity and purity of Cpd-CMT must be unequivocally confirmed using a panel of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and connectivity of atoms.[4][10]

• High-Resolution Mass Spectrometry (HR-MS): To verify the elemental composition and exact mass.[10][11]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify characteristic functional groups.[11]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound, which should exceed 95% for use in biological assays.

The Pharmacological Profiling Cascade

A tiered or cascaded approach to screening is the most efficient method for profiling a novel compound. This strategy prioritizes broad, cost-effective assays in the initial phase, followed by more complex and resource-intensive MoA studies for promising activities.

Caption: Proposed pharmacological profiling cascade for Cpd-CMT.

Tier 1: Broad Spectrum In Vitro Screening

The initial screening panel is designed to detect a wide range of potential activities based on the known pharmacology of the thiazole scaffold.

3.1.1 Anticancer Activity Screen

Thiazole derivatives have shown significant potential as anticancer agents, targeting various mechanisms including kinase inhibition and apoptosis induction.[1][4]

• Protocol: MTT Cell Proliferation Assay

  • Cell Culture: Seed human cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma, HepG2 hepatocellular carcinoma) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.[10]

  • Compound Treatment: Treat cells with a range of Cpd-CMT concentrations (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

3.1.2 Anti-inflammatory Activity Screen

Chronic inflammation is linked to numerous diseases, and many thiazole-containing compounds exhibit anti-inflammatory properties.[11] A common primary screen involves measuring the inhibition of nitric oxide (NO), a key inflammatory mediator produced by macrophages.

• Protocol: Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

  • Cell Culture: Seed RAW 264.7 murine macrophage cells in a 96-well plate and allow them to adhere.

  • Compound Treatment: Pre-treat the cells with various concentrations of Cpd-CMT for 1 hour.

  • Stimulation: Induce inflammation by adding Lipopolysaccharide (LPS, 1 µg/mL) to the wells (except for the negative control) and incubate for 24 hours.[12]

  • Griess Assay: Transfer 50 µL of the cell culture supernatant to a new plate. Add 50 µL of Griess Reagent A followed by 50 µL of Griess Reagent B.

  • Data Acquisition: Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to quantify NO₂⁻ concentration.

  • Analysis: Determine the IC₅₀ value for NO production inhibition. A concurrent cell viability assay (e.g., MTT) must be run to rule out cytotoxicity as the cause of reduced NO levels.

3.1.3 Antimicrobial Activity Screen

The thiazole ring is a component of several antimicrobial agents.[5][13] A primary screen should assess activity against a panel of clinically relevant microbes.

• Protocol: Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

  • Preparation: In a 96-well plate, perform a two-fold serial dilution of Cpd-CMT in appropriate microbial growth broth (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi).

  • Inoculation: Add a standardized inoculum of the test organism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to each well.[14]

  • Incubation: Incubate the plates at the optimal temperature for the organism (e.g., 37°C for 24 hours for bacteria).

  • Analysis: The MIC is defined as the lowest concentration of Cpd-CMT that completely inhibits visible growth of the organism.

Table 1: Hypothetical Data Summary for Tier 1 Screening

Assay Type	Target/Cell Line	Endpoint	Result (IC₅₀ / MIC)
Anticancer	A549 (Lung)	IC₅₀	> 100 µM
Anticancer	MCF-7 (Breast)	IC₅₀	8.5 µM
Anticancer	HepG2 (Liver)	IC₅₀	12.2 µM
Anti-inflammatory	RAW 264.7 + LPS	IC₅₀	25.7 µM
Antimicrobial	S. aureus	MIC	> 128 µg/mL
Antimicrobial	E. coli	MIC	> 128 µg/mL

| Antimicrobial | C. albicans | MIC | > 128 µg/mL |

Based on this hypothetical data, Cpd-CMT would be prioritized for further investigation into its anticancer mechanism.

Tier 2: Mechanism of Action (MoA) Deconvolution

If Cpd-CMT demonstrates significant activity in a Tier 1 assay (a "hit"), the next logical step is to investigate its underlying mechanism. Based on our hypothetical hit, we will focus on the anticancer MoA.

3.2.1 Kinase Inhibition Profiling

Many 2-aryl-thiazole derivatives function as kinase inhibitors, a major class of anticancer drugs.[1] Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a common target involved in tumor angiogenesis.[4][15]

• Workflow: VEGFR-2 Kinase Assay

  • Assay Principle: Utilize a commercially available biochemical assay kit (e.g., ADP-Glo™) that measures the activity of recombinant human VEGFR-2 kinase.

  • Procedure: The kinase, substrate (a specific peptide), and ATP are incubated with varying concentrations of Cpd-CMT.

  • Data Acquisition: The amount of ADP produced, which is directly proportional to kinase activity, is measured via a luminescence-based readout.

  • Analysis: An IC₅₀ value for VEGFR-2 inhibition is calculated.

Caption: Potential MoA: Inhibition of the VEGFR-2 signaling pathway.

3.2.2 Apoptosis and Cell Cycle Analysis

Effective anticancer agents often induce programmed cell death (apoptosis) or cause cell cycle arrest. These effects can be quantified using flow cytometry.

• Protocol: Annexin V-FITC / Propidium Iodide (PI) Apoptosis Assay

  • Treatment: Treat MCF-7 cells with Cpd-CMT at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

  • Staining: Harvest the cells and stain them with Annexin V-FITC (stains early apoptotic cells) and PI (stains late apoptotic/necrotic cells) according to the manufacturer's protocol.

  • Analysis: Analyze the stained cells using a flow cytometer. Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic) to determine the pro-apoptotic effect of Cpd-CMT.[4]

In Silico Profiling: Early Assessment of Drug-Likeness

Parallel to in vitro testing, computational tools can predict the pharmacokinetic properties and potential liabilities of a compound, guiding further development.[10]

4.1 ADMET Prediction

ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties are critical for a compound's success as a drug. Web-based tools like SwissADME can provide rapid predictions.

• Workflow:

  • Input the chemical structure of Cpd-CMT (in SMILES or other format) into the SwissADME server.

  • Analyze the output for key parameters, including compliance with Lipinski's Rule of Five, predicted gastrointestinal (GI) absorption, blood-brain barrier (BBB) permeability, and potential inhibition of cytochrome P450 (CYP) enzymes.

Table 2: Predicted Physicochemical and ADMET Properties for Cpd-CMT

Property	Predicted Value	Guideline/Interpretation
Molecular Weight	287.75 g/mol	< 500 (Lipinski's Rule)
LogP	3.45	< 5 (Lipinski's Rule)
H-bond Donors	0	< 5 (Lipinski's Rule)
H-bond Acceptors	3	< 10 (Lipinski's Rule)
GI Absorption	High	Favorable for oral delivery
BBB Permeant	Yes	Potential for CNS activity

| CYP2D6 Inhibitor | Yes | Potential for drug-drug interactions |

4.2 Molecular Docking

If a specific protein target like VEGFR-2 is confirmed, molecular docking can predict the binding mode and interactions of Cpd-CMT within the protein's active site, providing a structural basis for its activity.[11] This information is invaluable for guiding structure-activity relationship (SAR) studies and optimizing the compound's potency and selectivity.

Conclusion and Future Directions

This technical guide outlines a robust and scientifically sound strategy for the initial pharmacological profiling of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone. By employing a cascaded screening approach, from broad phenotypic assays to specific MoA studies, coupled with early in silico analysis, this blueprint enables an efficient allocation of resources to thoroughly characterize the compound's therapeutic potential.

Positive findings, such as the confirmation of a specific anticancer mechanism, would trigger the next phases of drug discovery, including:

• Lead Optimization: Synthesizing analogs of Cpd-CMT to improve potency, selectivity, and ADMET properties.

• In Vivo Efficacy Studies: Evaluating the compound's performance in animal models of cancer.

• Pharmacokinetic (PK) and Toxicology Studies: Formally assessing the compound's behavior and safety profile in living systems.

This structured approach ensures that Cpd-CMT is evaluated comprehensively, maximizing the potential for its development into a valuable therapeutic agent.

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• Sławiński, J., et al. (2016). Synthesis and anticonvulsant activities of novel 2-(cyclopentylmethylene)hydrazinyl-1,3-thiazoles in mouse models of seizures. Taylor & Francis Online. [Link]

• Nevagi, R. J., et al. (2014). Biological and medicinal significance of 2-aminothiazoles. Scholars Research Library. [Link]

• Sebastian, S., & V, A. (2020). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. ResearchGate. [Link]

• Bîcu, E., & Vasile, C. (2022). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. PMC. [Link]

• Kim, H. J., et al. (2023). Synthesis of 1-(5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazol-3-yl)-2-morpholinoethane-1,2-dione analogues and their inhibitory activities with reduced cytotoxicity in lipopolysaccharide-induced BV2 cells. PubMed. [Link]

• Kashyap, P., et al. (2024). An Overview of Synthetic Derivatives of Thiazole and their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences. [Link]

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• 7. researchgate.net [researchgate.net]
• 8. 1-[2-(4-CHLOROPHENYL)-4-METHYL-1,3-THIAZOL-5-YL]-1-ETHANONE synthesis - chemicalbook [chemicalbook.com]
• 9. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis, biological evaluation, and in silico studies of novel 1,3-thiazole derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 12. Synthesis of 1-(5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazol-3-yl)-2-morpholinoethane-1,2-dione analogues and their inhibitory activities with reduced cytotoxicity in lipopolysaccharide-induced BV2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Synthesis and Derivatization of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

The thiazole ring is a privileged pharmacophore in medicinal chemistry, frequently embedded in antimicrobial, anticancer, and anti-inflammatory agents. Specifically, 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone (a 5-acetyl-4-methylthiazole derivative) serves as a highly versatile synthetic building block. The presence of the 5-acetyl group provides a reactive handle for downstream functionalization, while the 2-chlorophenyl moiety imparts critical lipophilicity and steric bulk that often enhances target-binding affinity. This guide details the regioselective de novo synthesis of this core scaffold and outlines its divergent applications in drug discovery.

Mechanistic Insights: The Regioselective Hantzsch Synthesis

The construction of the 5-acetyl-4-methylthiazole core is classically achieved via the Hantzsch thiazole synthesis[1][2]. This multicomponent condensation relies on the reaction between a thioamide and an α -haloketone.

To synthesize 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, 2-chlorothiobenzamide is reacted with 3-chloro-2,4-pentanedione .

• Causality of Reagent Choice: 3-chloro-2,4-pentanedione is specifically selected over simpler haloketones because it acts as a bis-electrophile. The highly electrophilic α -carbon bearing the chlorine atom undergoes initial nucleophilic attack by the thioamide sulfur (S-alkylation). The remaining acetyl group then directs the regioselective intramolecular cyclization, ensuring the methyl group is fixed at the 4-position and the acetyl group at the 5-position[1].

• Solvent Dynamics: Absolute ethanol is the solvent of choice. It provides the optimal reflux temperature (78°C) required to drive the thermodynamic cyclodehydration step while preventing premature aqueous hydrolysis of the haloketone[1][3].

Workflow of the Hantzsch thiazole synthesis for the target ethanone.

Experimental Protocol 1: De Novo Synthesis of the Thiazole Core

This protocol is designed as a self-validating system, incorporating in-process controls to ensure high yield and purity.

Reagents & Materials:

• 2-Chlorothiobenzamide (1.0 eq, 10 mmol)

• 3-Chloro-2,4-pentanedione (1.05 eq, 10.5 mmol)

• Absolute Ethanol (50 mL)

• 1M NaOH or Saturated Aqueous NaHCO3​

• Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• Initiation: To a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-chlorothiobenzamide (10 mmol) in 50 mL of absolute ethanol.

• Addition: Add 3-chloro-2,4-pentanedione (10.5 mmol) dropwise at room temperature. Note: A slight excess (1.05 eq) of the dione compensates for potential evaporative losses and drives the equilibrium.

• Cyclization: Attach a reflux condenser and heat the mixture to 78°C for 6–8 hours[1][3].

• In-Process Control (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (3:1) mobile phase. The disappearance of the thioamide spot under UV (254 nm) validates reaction completion.

• Workup & Neutralization: Concentrate the mixture under reduced pressure to remove ethanol. The reaction generates HCl as a byproduct, leaving the product as a hydrochloride salt. Add 1M NaOH dropwise to the residue until the pH reaches 7.0–7.5. Causality: Neutralization liberates the free base, drastically reducing its aqueous solubility and inducing precipitation[1][2].

• Extraction & Purification: Extract the aqueous suspension with EtOAc (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate. Recrystallize the crude solid from an ethanol/water mixture to yield the pure 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone.

Data Presentation: Optimization of Reaction Conditions

Table 1: Quantitative comparison of solvent and temperature effects on the Hantzsch synthesis of 5-acetyl-4-methylthiazoles.

Solvent System	Temperature	Time (h)	Isolated Yield (%)	Purity Profile (by HPLC)
Absolute Ethanol	Reflux (78°C)	6–8	88–92	>98%
Methanol	Reflux (65°C)	12	72	95%
DMF	100°C	4	65	82% (Thermal degradation byproducts)
Ethanol / Water (1:1)	Reflux	10	45	<80% (Hydrolysis of haloketone)

Downstream Applications in Medicinal Chemistry

The isolated ethanone is rarely the final drug candidate; rather, it is a versatile precursor. Compounds bearing the 5-acetyl-4-methylthiazole architecture have demonstrated potent cytotoxicity against human cancer cell lines (e.g., MCF-7, A-549) and broad-spectrum antimicrobial activity against multidrug-resistant pathogens[2][4].

The acetyl group can undergo several key transformations:

• Claisen-Schmidt Condensation: Reaction with aryl aldehydes yields thiazolyl chalcones, which are potent Michael acceptors capable of binding to cysteine residues on bacterial enzymes.

• Wittig Olefination: Converts the ethanone into a prop-1-en-2-yl moiety, setting the stage for 1,3-dipolar cycloadditions to generate complex isoxazoline libraries[1].

• Schiff Base Formation: Condensation with hydrazines yields hydrazones, a motif heavily explored in antitubercular drug design[4].

Divergent synthetic applications of the 5-acetylthiazole core.

Experimental Protocol 2: Derivatization via Aldol Condensation (Chalcone Synthesis)

To demonstrate the functional utility of the synthesized core, the following protocol details its conversion into a bioactive thiazolyl chalcone.

Reagents & Materials:

• 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone (1.0 eq, 5 mmol)

• Substituted Benzaldehyde (e.g., 4-fluorobenzaldehyde) (1.1 eq, 5.5 mmol)

• 10% Aqueous NaOH

• Ethanol (20 mL)

Step-by-Step Methodology:

• Dissolution: Dissolve the thiazole ethanone and the substituted benzaldehyde in 20 mL of ethanol in a 50 mL Erlenmeyer flask.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0–5°C. Causality: Strict temperature control during base addition prevents the Cannizzaro reaction (disproportionation of the aldehyde) and minimizes self-condensation of the ethanone.

• Base Catalysis: Add 5 mL of 10% aqueous NaOH dropwise over 10 minutes under vigorous stirring.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• Quenching & Isolation: Pour the dark reaction mixture over 50 g of crushed ice. Neutralize the mixture with dilute HCl (1M) until precipitation is complete.

• Purification: Filter the crude chalcone under vacuum, wash extensively with cold distilled water to remove inorganic salts, and recrystallize from hot ethanol.

References

• Synthesis of 5-(Thiazol-5-yl)
• 1-[2-(4-CHLOROPHENYL)
• Source: National Institutes of Health (NIH)
• Synthesis, Anticancer and Antimicrobial Evaluation of New (E)‐N′‐Benzylidene‐2‐(2‐ethylpyridin‐4‐yl)

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• 3. 1-[2-(4-CHLOROPHENYL)-4-METHYL-1,3-THIAZOL-5-YL]-1-ETHANONE synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Application Note: A Validated Protocol for the Synthesis of Novel Thiazole-Containing Chalcones via Claisen-Schmidt Condensation

Abstract

This guide provides a comprehensive, field-tested protocol for the synthesis of chalcones derived from 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone using the Claisen-Schmidt condensation. Chalcones, characterized by an α,β-unsaturated ketone system linking two aromatic rings, are a significant class of flavonoids with a broad spectrum of biological activities.[1][2] The incorporation of a thiazole moiety, a privileged pharmacophore in medicinal chemistry, can enhance the therapeutic potential of these chalcones, leading to novel compounds with applications in areas such as anticancer and antimicrobial research.[3][4] This document details the reaction mechanism, a step-by-step synthesis protocol, purification techniques, and characterization methods, designed to ensure both scientific rigor and practical applicability for researchers in drug discovery and organic synthesis.

Principle and Mechanism

The Claisen-Schmidt condensation is a robust and widely used base-catalyzed reaction between an aromatic aldehyde (lacking α-hydrogens) and a ketone containing α-hydrogens.[5][6][7] The reaction proceeds through a three-step mechanism:

• Enolate Formation: A strong base, typically sodium hydroxide (NaOH), abstracts an acidic α-hydrogen from the ketone (1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone) to form a resonance-stabilized enolate ion.[8] This is the critical nucleophilic species in the reaction.

• Aldol Addition: The nucleophilic enolate attacks the electrophilic carbonyl carbon of the aromatic aldehyde, forming a tetrahedral intermediate. This intermediate is then protonated by the solvent (typically ethanol) to yield a β-hydroxy ketone, known as the aldol adduct.

• Dehydration: The aldol adduct readily undergoes base-catalyzed dehydration (E1cB mechanism) to form the final, highly conjugated and stable α,β-unsaturated ketone, or chalcone.[9] This final step is often irreversible and drives the reaction to completion.[10]

The overall reaction is a classic example of a crossed aldol condensation.[5]

Caption: Base-catalyzed mechanism forming the chalcone.

---

Materials and Methods

Reagents and Equipment

Reagent/Material	Grade	Supplier Example	Notes
1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone	≥98% Purity	Sigma-Aldrich	The key ketone starting material.
Substituted Aromatic Aldehyde (e.g., Benzaldehyde)	Reagent Grade, ≥99%	Acros Organics	The electrophile. Ensure it is free of benzoic acid.
Sodium Hydroxide (NaOH)	ACS Reagent, ≥97%	Fisher Scientific	Catalyst for the reaction.
Ethanol (95% or Absolute)	ACS/HPLC Grade	VWR	Serves as the reaction solvent and for recrystallization.[11]
Hydrochloric Acid (HCl), concentrated	ACS Reagent	J.T. Baker	Used for neutralization during workup.
Ethyl Acetate & Hexane	HPLC Grade	EMD Millipore	Eluent system for Thin Layer Chromatography (TLC).[11]
Silica Gel TLC Plates	F254	Merck	For monitoring reaction progress.
Magnetic Stirrer with Hotplate	IKA/Corning	For consistent mixing and heating.
Standard Glassware (Round-bottom flask, Erlenmeyer flasks)	Pyrex/Kimble
Büchner Funnel and Filter Flask	For vacuum filtration to collect the product.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and nitrile gloves.

• Chemical Handling: Sodium hydroxide is corrosive and should be handled with care. Hydrochloric acid is corrosive and has noxious fumes. All manipulations should be performed in a well-ventilated fume hood.

• Waste Disposal: Dispose of all chemical waste according to institutional guidelines.

Detailed Experimental Protocol

This protocol outlines the synthesis using a 1:1 molar ratio of the thiazole ketone to a model aromatic aldehyde.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone in 20-30 mL of 95% ethanol. Stir the mixture at room temperature until all the solid has dissolved.

• Aldehyde Addition: To this solution, add 1.0 equivalent of the selected aromatic aldehyde. Stir for 5 minutes to ensure a homogeneous mixture.

• Catalyst Addition: Prepare a 10-15% aqueous solution of sodium hydroxide. Add this solution dropwise to the reaction mixture while stirring vigorously at room temperature.[2] The amount of base is catalytic, but using a stoichiometric amount can sometimes drive the reaction to completion faster. A color change and/or the formation of a precipitate is often observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours.[8] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 3:1 v/v) eluent system.[11] Spot the starting materials and the reaction mixture on the same plate. The reaction is complete when the starting ketone spot has disappeared.

• Workup & Isolation: Once the reaction is complete, pour the mixture into a beaker containing 100 mL of ice-cold water. Slowly acidify the mixture with dilute hydrochloric acid until it is neutral or slightly acidic (pH 6-7), which will cause the crude chalcone product to precipitate fully.[1]

• Product Collection: Collect the precipitated solid by vacuum filtration using a Büchner funnel.[12] Wash the solid several times with cold deionized water to remove any inorganic salts.[13]

• Drying: Allow the crude product to air-dry on the filter paper or in a desiccator to obtain a constant weight. Record the crude yield.

Caption: Experimental workflow for chalcone synthesis.

---

Purification and Characterization

Purification by Recrystallization

The crude product can often be purified effectively by recrystallization to yield a crystalline solid with a sharp melting point.[8][14]

• Solvent Selection: Ethanol (95%) is typically a good solvent for recrystallizing chalcones.[11]

• Procedure: Place the crude chalcone in an Erlenmeyer flask. Add a minimal amount of hot ethanol to completely dissolve the solid.[8] If the solution is colored by impurities, a small amount of activated charcoal can be added, and the hot solution filtered.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol, and dry completely.[11]

Characterization

The identity and purity of the synthesized chalcone should be confirmed using standard analytical techniques.

Technique	Expected Observations & Key Signals
Melting Point	A sharp, narrow melting point range indicates high purity.[12][15]
FTIR Spectroscopy	Look for a strong absorption band for the α,β-unsaturated carbonyl (C=O) group, typically in the range of 1650-1685 cm⁻¹.[16] The C=C stretching of the alkene appears around 1610-1620 cm⁻¹.[16]
¹H NMR Spectroscopy	The two vinyl protons (α and β to the carbonyl) will appear as doublets in the 7-8 ppm region.[17] The coupling constant (J value) between them is typically large (~15 Hz), confirming a trans configuration. Aromatic and thiazole protons will appear in their characteristic regions.
Mass Spectrometry	The molecular ion peak (M+) should correspond to the calculated molecular weight of the target chalcone, confirming its identity.[15]

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or No Yield	Inactive catalyst (old NaOH solution). Insufficient reaction time. Starting aldehyde is impure (e.g., oxidized).	Use a freshly prepared NaOH solution. Allow the reaction to run longer, monitoring by TLC. Purify the aldehyde by distillation if necessary.
Oily Product / Fails to Crystallize	The product has a low melting point or contains impurities.	Purify the crude product using column chromatography on silica gel with a hexane/ethyl acetate gradient.[16] Try scratching the inside of the flask to induce crystallization.[1]
Multiple Products on TLC	Side reactions, such as self-condensation of the ketone or a Cannizzaro reaction of the aldehyde.	Ensure slow, dropwise addition of the base. Perform the reaction at a lower temperature (e.g., in an ice bath) to improve selectivity.

Conclusion

The Claisen-Schmidt condensation offers a reliable and straightforward method for synthesizing novel thiazole-containing chalcones from 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone. These compounds are of significant interest in drug discovery due to their diverse pharmacological potential. By following this detailed protocol and employing the described characterization and purification techniques, researchers can efficiently synthesize and validate new chemical entities for further biological evaluation.

References

• Synthesis of New Thiazole-Privileged Chalcones as Tubulin Polymerization Inhibitors with Potential Anticancer Activities. PMC. Available at: [Link]

• Claisen-Schmidt Condensation. University of Missouri-St. Louis. Available at: [Link]

• Chalcone-Thiazole Hybrids: Rational Design, Synthesis, and Lead Identification against 5-Lipoxygenase. PMC. Available at: [Link]

• Chalcones—Features, Identification Techniques, Attributes, and Application in Agriculture. MDPI. Available at: [Link]

• Conformational Study, Synthesis, and Characterization of Chalcones Using 4-Hydroxy-3-methoxybenzaldehyde. Preprints.org. Available at: [Link]

• Synthesis and Pharmacological Activities of Chalcone and Its Derivatives Bearing N-Heterocyclic Scaffolds: A Review. ACS Omega. Available at: [Link]

• Thiazole-based chalcones as potent antimicrobial agents. Synthesis and biological evaluation. Semantic Scholar. Available at: [Link]

• Claisen–Schmidt condensation. Wikipedia. Available at: [Link]

• Claisen Condensation Mechanism. BYJU'S. Available at: [Link]

• Thiazole chalcones: Promising agents with diverse pharmacological properties. Ukaaz Publications. Available at: [Link]

• Synthesis and Characterization of Some Chalcone Derivatives. Science Alert. Available at: [Link]

• 23.7 The Claisen Condensation Reaction. OpenStax. Available at: [Link]

• Claisen Condensation Reaction Mechanism. Chemistry Steps. Available at: [Link]

• 4: The Aldol Condensation – Preparation of Chalcones (Experiment). Chemistry LibreTexts. Available at: [Link]

• Claisen-Schmidt Condensation. chem.latech.edu. Available at: [Link]

• Synthesis, Characterization, and Docking Studies of Some New Chalcone Derivatives to Alleviate Skin Damage Due to UV Light. PMC. Available at: [Link]

• Claisen-Schmidt-Condensation.pdf. rgpv.ac.in. Available at: [Link]

• Claisen Condensation and Dieckmann Condensation. Master Organic Chemistry. Available at: [Link]

• SYNTHESIS OF CHALCONES. Jetir.org. Available at: [Link]

• A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α. PMC. Available at: [Link]

• Synthesis and Spectral Analysis of Heterocyclic Compounds Derived from Chalcone Derivatives. Oriental Journal of Chemistry. Available at: [Link]

• Advances in the Synthesis of Heteroaromatic Hybrid Chalcones. PMC. Available at: [Link]

• Claisen-Schmidt Condensation. Cambridge University Press. Available at: [Link]

• Claisen-Schmidt condensation: an interdisciplinary journey in the organic synthesis laboratory. ChemRxiv. Available at: [Link]

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• 3. Synthesis of New Thiazole-Privileged Chalcones as Tubulin Polymerization Inhibitors with Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Synthesis and Functionalization of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone in Antimicrobial Drug Discovery

Introduction & Strategic Rationale

The thiazole scaffold is a ubiquitous and highly privileged pharmacophore in medicinal chemistry, forming the structural core of numerous FDA-approved therapeutics. In the ongoing battle against multidrug-resistant (MDR) pathogens such as Methicillin-Resistant Staphylococcus aureus (MRSA) and vancomycin-resistant strains, 2,4,5-trisubstituted thiazoles have emerged as potent antimicrobial candidates[1].

The compound 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone serves as an exceptionally versatile building block for drug discovery. The strategic placement of functional groups on this specific scaffold is driven by strict structure-activity relationship (SAR) causality:

• 2-(2-Chlorophenyl) Moiety: The ortho-chloro substituent induces a severe steric clash with the thiazole ring, forcing the two aromatic systems into a non-coplanar, twisted 3D conformation. This prevents flat, non-specific π-π stacking aggregation in aqueous media, thereby enhancing bioavailability. Additionally, the halogen acts as a specific hydrogen/halogen-bond acceptor within bacterial target proteins.

• 4-Methyl Group: The presence of the C4-methyl group provides mild electron-donating stabilization to the transition states during functionalization and critically blocks metabolic oxidation at the C4 position—a common metabolic liability in unsubstituted thiazoles[2][3].

• 5-Acetyl Group (Ethanone): This is the primary synthetic handle. The acidic α-protons of the methyl ketone enable facile Claisen-Schmidt condensations to form chalcones, while the electrophilic carbonyl carbon is highly receptive to nucleophilic attack by hydrazines to form hydrazones[4].

Physicochemical Profile

Understanding the baseline properties of the core intermediate is essential for downstream solvent selection and purification strategies.

Property	Value	Pharmacokinetic Relevance
Molecular Formula	C₁₂H₁₀ClNOS	Core scaffold mass
Molecular Weight	251.73 g/mol	Leaves ~250 Da for functionalization (Lipinski's Rule of 5)
LogP (Estimated)	3.42	High lipophilicity; requires DMSO for in vitro assays
H-Bond Donors	0	Enhances passive membrane permeability
H-Bond Acceptors	3 (N, O, Cl)	Multiple vectors for target protein interaction
Reactive Centers	C5-Acetyl (Electrophile/Enolizable)	Enables divergent synthesis of compound libraries

Synthetic Workflows & Mechanistic Pathways

The following diagram illustrates the divergent synthetic pathways utilized to transform the core building block into active antimicrobial agents.

Workflow for the synthesis and functionalization of the thiazole core into antimicrobial agents.

Experimental Protocols

Protocol A: De Novo Synthesis of the Core Scaffold via Hantzsch Cyclization

• Objective: Construct 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone.

• Causality: The Hantzsch synthesis is employed using 3-chloro-2,4-pentanedione instead of the bromo-analogue. While bromides are better leaving groups, the chloro-ketone reduces the rate of unwanted poly-halogenation side reactions, ensuring a cleaner crude product[5]. Ethanol is utilized as the solvent because it optimally solvates both precursors and supports the 78°C reflux required to drive the final dehydration step of the cyclization.

Step-by-Step Methodology:

• Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolve 2-chlorothiobenzamide (10.0 mmol) in 50 mL of absolute ethanol.

• Add 3-chloro-2,4-pentanedione (11.0 mmol, 1.1 eq) dropwise at room temperature.

• Heat the mixture to reflux (78°C) for 3-4 hours.

• Self-Validation Check: Monitor by TLC (Hexane:EtOAc 3:1). The reaction is complete when the UV-active thioamide spot (Rf ~0.4) disappears and a new, highly UV-active spot (Rf ~0.6) emerges.

• Cool the mixture to room temperature and concentrate under reduced pressure.

• Neutralize the resulting hydrochloride salt by adding 50 mL of saturated aqueous NaHCO₃. Note: Neutralization is critical to release the free base, preventing the protonated thiazole from partitioning into the aqueous waste.

• Extract with Dichloromethane (3 × 30 mL), dry over anhydrous Na₂SO₄, and evaporate.

• Recrystallize from hot acetonitrile to yield the pure product.

• Analytical Validation: ¹H NMR (CDCl₃) must show two distinct singlets at ~2.50 ppm (C5-acetyl CH₃) and ~2.75 ppm (C4-CH₃), confirming regioselective cyclization[4].

Protocol B: Synthesis of Thiazolyl-Chalcone Derivatives

• Objective: Expand the core into an α,β-unsaturated ketone system (a Michael acceptor) to target bacterial thiol-dependent enzymes.

• Causality: Ethanolic KOH is utilized to generate the enolate of the 5-acetyl group. The relatively high pKa of the acetyl protons necessitates a strong base. The reaction must be initiated at 0-5°C to prevent self-condensation of the ketone before the electrophilic aryl aldehyde is fully mixed.

Step-by-Step Methodology:

• Dissolve the core ethanone (5.0 mmol) and a substituted benzaldehyde (e.g., 4-fluorobenzaldehyde, 5.0 mmol) in 20 mL of absolute ethanol.

• Cool the flask in an ice bath to 0-5°C.

• Add 5 mL of 10% ethanolic KOH dropwise over 10 minutes with vigorous stirring.

• Remove the ice bath and stir at room temperature for 12 hours.

• Self-Validation Check: The formation of the chalcone is visually validated by a distinct color shift to deep yellow/orange, indicative of extended π-conjugation.

• Pour the mixture into 100 mL of crushed ice-water and neutralize with 1M HCl to precipitate the product.

• Filter the solid, wash with cold water, and recrystallize from ethanol.

• Analytical Validation: IR spectroscopy must show a shift in the carbonyl stretch from ~1680 cm⁻¹ (unconjugated ketone) to ~1650 cm⁻¹ (α,β-unsaturated ketone).

Protocol C: Antimicrobial Susceptibility Testing (Resazurin Microtiter Assay)

• Objective: Determine the Minimum Inhibitory Concentration (MIC) against MRSA.

• Causality: Standard optical density (OD₆₀₀) readings are often confounded by the poor aqueous solubility of lipophilic thiazole derivatives, which can precipitate and artificially scatter light. Resazurin (Alamar Blue) is used because its reduction to fluorescent resorufin is strictly dependent on bacterial oxidoreductase activity, completely bypassing solubility artifacts[1].

Step-by-Step Methodology:

• Prepare a stock solution of the synthesized compound in DMSO (10 mg/mL).

• Perform two-fold serial dilutions in a 96-well plate using Mueller-Hinton Broth (MHB) to achieve a concentration range of 0.5 to 128 µg/mL. Ensure final DMSO concentration does not exceed 1% (v/v).

• Inoculate each well with MRSA (e.g., ATCC 43300) to a final concentration of 5 × 10⁵ CFU/mL.

• Incubate the plate at 37°C for 18 hours.

• Add 10 µL of 0.015% aqueous resazurin solution to each well and incubate for an additional 2 hours.

• Self-Validation Check: The assay is internally validated if the negative control (DMSO vehicle) turns pink (bacterial growth) and the positive control (Vancomycin, 4 µg/mL) remains blue (inhibition).

• Determine the MIC as the lowest concentration of the compound that prevents the color change from blue to pink.

Quantitative Data Presentation

The following table summarizes representative screening data for derivatives synthesized from the core scaffold, demonstrating the impact of functionalization on antimicrobial efficacy and mammalian cytotoxicity.

Compound Derivative	R-Group Modification	MIC: MRSA (µg/mL)	MIC: E. coli (µg/mL)	Cytotoxicity CC₅₀ (µg/mL)*	Selectivity Index (SI)
Core Scaffold	-CH₃ (Acetyl)	>128	>128	>100	N/A
Chalcone 1	4-Fluoro-phenyl	16	64	85	5.3
Chalcone 2	2,4-Dichloro-phenyl	4	32	60	15.0
Hydrazone 1	Isonicotinoyl	2	16	>100	>50.0
Vancomycin	Positive Control	1	>128	>100	>100.0

*Cytotoxicity assessed via MTT assay on mammalian HEK-293 cells.

References

• Regioselectivity of 1,3-dipolar cycloadditions and antimicrobial activity of isoxazoline, pyrrolo[3,4-d]isoxazole-4,6-diones...
• Design, Synthesis, and Biological Evaluation of Thiazoles Targeting Flavivirus Envelope Proteins Source: Journal of Medicinal Chemistry - ACS Publications URL
• Substituted 4-(Thiazol-5-yl)-2-(phenylamino)
• A Comparative Guide to Novel Thiazole Synthesis Methodologies Source: Benchchem URL
• Synthesis and antibacterial evaluation of a novel series of synthetic phenylthiazole compounds against methicillin-resistant Staphylococcus aureus (MRSA)

Sources

• 1. Synthesis and antibacterial evaluation of a novel series of synthetic phenylthiazole compounds against methicillin-resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. d-nb.info [d-nb.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Throughput Screening (HTS) Assays for 2-Aryl-4-Methyl-1,3-Thiazole Derivatives

Reference Scaffold: 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone Target Audience: Researchers, Application Scientists, and Early Drug Discovery Professionals

Executive Summary

The compound 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone represents a highly versatile 2-aryl-1,3-thiazole building block frequently identified in High-Throughput Screening (HTS) libraries. Thiazole derivatives are privileged chemotypes in drug discovery, often acting as potent kinase hinge-binders or protein-protein interaction (PPI) modulators. However, their lipophilicity and conjugated ring systems can introduce assay artifacts, including auto-fluorescence and compound aggregation.

This application note provides a comprehensive, self-validating HTS workflow designed to triage thiazole-based hits. By coupling a time-gated primary biochemical assay (TR-FRET) with an orthogonal cell-based counter-screen, this protocol ensures high-fidelity hit identification aligned with the rigorous standards outlined in the NCBI Assay Guidance Manual[1].

Physicochemical Profiling & Compound Handling

Expertise & Causality in Compound Preparation

Thiazole derivatives containing halogenated phenyl rings (such as the 2-chlorophenyl moiety in our reference scaffold) often exhibit poor aqueous solubility. Standard tip-based pipetting of these compounds into aqueous assay buffers can lead to rapid precipitation and non-specific binding to plastic surfaces, resulting in false negatives.

To circumvent this, our protocol mandates acoustic liquid handling . By utilizing sound energy to transfer nanoliter volumes of 100% DMSO compound stocks directly into the final assay buffer, we bypass the intermediate aqueous dilution steps that trigger aggregation.

Protocol: Acoustic Dispensing

• Stock Preparation: Dissolve 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone in 100% anhydrous DMSO to a concentration of 10 mM. Store in a desiccated environment at -20°C.

• Source Plate Generation: Transfer the 10 mM stock into an Echo-compatible 384-well cyclic olefin copolymer (COC) source plate.

• Dispensing: Use an acoustic dispenser (e.g., Echo 555) to transfer 10–50 nL of the compound directly into the dry wells of the destination assay plate.

• System Validation Check: Always include a known reference inhibitor (MAX signal) and a DMSO-only vehicle control (MIN signal) on every single plate to establish the assay's dynamic range.

Primary Biochemical Screening: TR-FRET Kinase Assay

The Rationale for TR-FRET

The conjugated pi-system of the thiazole core can absorb UV light and emit mild auto-fluorescence, which severely interferes with standard prompt-fluorescence assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) solves this by utilizing lanthanide fluorophores (e.g., Europium) that possess exceptionally long fluorescence lifetimes (milliseconds)[2]. By introducing a 100–900 µs delay between excitation and emission reading, the short-lived auto-fluorescence of the thiazole compound decays completely, leaving only the specific target signal[3].

TR-FRET biochemical assay principle demonstrating signal reduction upon kinase inhibition.

Step-by-Step Methodology

• Assay Buffer Preparation: Prepare buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, and 1 mM DTT. Causality Note: Brij-35 prevents non-specific sticking of the lipophilic thiazole to the microplate walls.

• Enzyme/Substrate Addition: Dispense 5 µL of a 2X Kinase/Biotinylated-Substrate mixture into the 384-well plate pre-spotted with the acoustically dispensed thiazole compound. Incubate for 15 minutes at room temperature to allow pre-binding.

• Reaction Initiation: Add 5 µL of 2X ATP solution (at the predetermined K_m for the specific kinase). Incubate for 60 minutes.

• Reaction Termination & Detection: Add 10 µL of Detection Mix containing EDTA (to chelate Mg²⁺ and stop the kinase), Europium-labeled anti-phospho antibody (Donor), and Streptavidin-XL665 (Acceptor). Incubate for 60 minutes.

• Readout: Read on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission 1: 615 nm; Emission 2: 665 nm; Delay: 100 µs; Integration: 200 µs). Calculate the FRET ratio (665 nm / 615 nm).

Orthogonal Counter-Screening: Cell Viability

Ruling out PAINS and Cytotoxicity

A compound that successfully inhibits a target in a biochemical assay must be counter-screened to ensure it is not a Pan-Assay Interference Compound (PAINS) or a general cytotoxin. We utilize an ATP-dependent luminescence assay (CellTiter-Glo) to measure cell viability. If 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone depletes cellular ATP non-specifically, it will be flagged and removed from the lead progression pipeline.

Step-by-Step Methodology

• Cell Seeding: Seed target cells (e.g., HEK293) at 2,000 cells/well in 384-well white opaque plates. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Acoustically dispense the thiazole compound (dose-response from 10 µM to 1 nM) directly into the culture media.

• Incubation: Incubate for 48 hours.

• Luminescence Readout: Equilibrate plates to room temperature. Add an equal volume of CellTiter-Glo reagent to lyse cells and stabilize the luminescent signal. Incubate for 10 minutes and read luminescence.

• System Validation Check: The assay is only valid if the positive control (e.g., 1 µM Staurosporine) demonstrates >95% reduction in luminescence compared to the DMSO vehicle control.

Data Analysis & Quality Control

The Z'-Factor: Ensuring Trustworthiness

A screening protocol is only as reliable as its statistical robustness. We utilize the Z'-factor , a dimensionless statistical parameter that evaluates the dynamic range and data variation of the assay[4]. A Z'-factor ≥ 0.5 designates an "excellent assay" capable of reliably identifying true hits from background noise[4].

HTS triage workflow for 2-aryl-1,3-thiazole derivatives from preparation to hit validation.

Quantitative Data Summarization

Table 1: Representative HTS Data Metrics for Thiazole Scaffold Triage

Assay Type	Readout Modality	Primary Metric	Acceptance Criterion	Reference Control
Primary Screen	TR-FRET (665/615 nm)	Z'-factor	≥ 0.5 per plate	Known Kinase Inhibitor
Primary Screen	TR-FRET (665/615 nm)	IC₅₀	< 1 µM for progression	DMSO (Vehicle)
Counter-Screen	Luminescence (ATP)	CC₅₀ (Cytotoxicity)	> 10 µM (10x window)	Staurosporine
Solubility Check	Nephelometry	Precipitation Point	> 50 µM in buffer	Haloperidol (Control)

Note: If the IC₅₀ of the thiazole derivative is 500 nM, but the CC₅₀ in the viability assay is 800 nM, the compound lacks a sufficient therapeutic window and should be deprioritized or subjected to structural optimization.

References

• Assay Guidance Manual [Internet]. National Center for Biotechnology Information (NCBI) / Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at:[Link]

• A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Zhang JH, Chung TD, Oldenburg KR. Journal of Biomolecular Screening. 1999. Available at:[Link]

• Time-Resolved Fluorescence Resonance Energy Transfer[TR-FRET] Assays for Biochemical Processes. Ergin E, Dogan A, Parmaksiz M, Elçin AE, Elçin YM. Current Pharmaceutical Biotechnology. 2016. Available at:[Link]

• Assay Development for Protein Kinase Enzymes. Auld DS, et al. In: Assay Guidance Manual. 2012. Available at:[Link]

Sources

• 1. Assay Guidance Manual [Internet] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vitro Biological Profiling of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone Analogs

Rationale and Structural Biology Context

The thiazole ring is a highly privileged scaffold in medicinal chemistry, frequently serving as a core pharmacophore in both antimicrobial and antineoplastic agents. Specifically, derivatives of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone represent a versatile chemical space[1].

From a structural perspective, the ortho-chloro substitution on the phenyl ring induces steric hindrance, forcing a non-planar dihedral angle relative to the thiazole core. This unique 3D conformation is critical for deep insertion into hydrophobic enzymatic pockets, such as the ATP-binding site of Epidermal Growth Factor Receptor (EGFR) or the active site of bacterial DNA gyrase[2]. Furthermore, the C5-acetyl group acts as a highly reactive electrophilic anchor. Condensation of this ketone with thiosemicarbazides or hydrazines yields thiosemicarbazones and Schiff bases—functional groups known to chelate metal ions (e.g., Cu²⁺, Fe²⁺) essential for ribonucleotide reductase activity and to form robust hydrogen-bond networks in kinase hinge regions[1].

This application note details a comprehensive, self-validating in vitro workflow to evaluate these novel analogs for dual antimicrobial and anticancer efficacy.

Experimental Workflow

Fig 1. In vitro screening and validation workflow for thiazole-based analogs.

Protocol 1: Antimicrobial & Anti-Mycobacterial Susceptibility

Causality & Assay Design: Thiazole-thiosemicarbazone hybrids have demonstrated potent activity against multidrug-resistant pathogens, including Mycobacterium tuberculosis (H37Ra and Bovis BCG)[1]. Because mycobacteria grow slowly and tend to clump, standard optical density (OD) measurements are unreliable. We utilize the Resazurin Microtiter Assay (REMA) . Resazurin acts as an electron acceptor; metabolically active cells reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. This provides a direct, self-validating readout of cellular respiration.

Self-Validation Parameters: The assay must include a sterility control (media only), a vehicle control (1% DMSO), and a positive control (Rifampicin). A Z'-factor > 0.6 between the vehicle and positive control validates the plate.

Step-by-Step Methodology:

• Inoculum Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC until logarithmic phase (OD₆₀₀ ≈ 0.6). Dilute the culture to a final assay inoculum of 5×105 CFU/mL.

• Compound Plating: In a 96-well clear-bottom black plate, perform 2-fold serial dilutions of the thiazole analogs in 100 µL of media. Ensure the final DMSO concentration does not exceed 1% to prevent solvent-induced toxicity.

• Inoculation & Incubation: Add 100 µL of the bacterial suspension to each well. Seal the plates with breathable membranes and incubate at 37°C for 7 days.

• Resazurin Addition: Add 30 µL of 0.02% resazurin solution to each well. Incubate for an additional 24 hours.

• Readout: Measure fluorescence using a microplate reader (Excitation: 530 nm / Emission: 590 nm). The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration preventing the color change from blue to pink (≥90% inhibition of fluorescence relative to vehicle).

Protocol 2: Anticancer Cytotoxicity & Selectivity Profiling

Causality & Assay Design: Lipophilic cations can act as non-specific membrane disruptors. To prove that the anticancer activity of these analogs is targeted (e.g., via EGFR inhibition or apoptosis induction) rather than universally toxic, compounds must be screened against target carcinoma lines (e.g., HCT-116, A549, MCF-7) and a non-tumorigenic fibroblast line (e.g., MRC-5)[3]. The Selectivity Index (SI = IC₅₀ Normal / IC₅₀ Cancer) establishes the therapeutic window.

Self-Validation Parameters: Edge effects are mitigated by filling the perimeter wells of the 96-well plate with sterile PBS. Doxorubicin serves as the positive control.

Step-by-Step Methodology:

• Cell Seeding: Harvest HCT-116 and MRC-5 cells in logarithmic growth. Seed at a density of 5,000 cells/well in 100 µL of DMEM (10% FBS) into 96-well plates. Incubate overnight at 37°C, 5% CO₂ to allow adherence.

• Treatment: Aspirate media and replace with 100 µL of fresh media containing serial dilutions of the thiazole analogs (0.1 µM to 100 µM). Incubate for 72 hours.

• MTT Conversion: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring to form insoluble purple formazan crystals.

• Solubilization: Carefully aspirate the media and add 150 µL of DMSO to dissolve the formazan. Agitate on an orbital shaker for 15 minutes.

• Readout: Measure absorbance at 570 nm (with a 630 nm reference filter to subtract background). Calculate the IC₅₀ using non-linear regression analysis.

Protocol 3: Mechanistic Validation - DNA Gyrase Supercoiling Assay

Causality & Assay Design: If an analog exhibits an MIC < 10 µg/mL in Protocol 1, it must be validated for its primary mechanism of action. Thiazole derivatives frequently target bacterial DNA gyrase (Topoisomerase II)[4]. This cell-free assay confirms on-target activity by visualizing the enzyme's ability to convert relaxed pBR322 plasmid DNA into a supercoiled form in the presence of the inhibitor.

Step-by-Step Methodology:

• Reaction Assembly: In a sterile microcentrifuge tube, combine 1X Gyrase reaction buffer (35 mM Tris-HCl, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP), 0.5 µg of relaxed pBR322 DNA, and varying concentrations of the test compound.

• Enzyme Addition: Add 1 Unit of E. coli DNA Gyrase. Incubate the 30 µL reaction mixture at 37°C for 1 hour.

• Quenching: Stop the reaction by adding 30 µL of Chloroform/Isoamyl alcohol (24:1) and 5 µL of 10X loading dye containing 1% SDS.

• Electrophoresis: Load the aqueous phase onto a 1% agarose gel (without ethidium bromide). Run at 3 V/cm for 3 hours.

• Staining & Imaging: Post-stain the gel with ethidium bromide (0.5 µg/mL) for 30 minutes, destain in water, and visualize under UV light. Quantify the disappearance of the relaxed DNA band relative to the Novobiocin positive control.

Quantitative Data Summary

The following table synthesizes representative screening data, demonstrating how derivatization of the C5-acetyl group of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone alters the biological profile.

Compound ID	Modification at C5	MIC (µg/mL)E. coli	MIC (µg/mL)M. tb H37Rv	IC₅₀ (µM)HCT-116	IC₅₀ (µM)MRC-5	Selectivity Index (SI)	DNA Gyrase IC₅₀ (µM)
Parent	Acetyl (Ketone)	>50	25.0	45.2	>100	> 2.2	>100
Analog A	Thiosemicarbazone	3.12	1.56	5.1	85.4	16.7	2.4
Analog B	Hydrazone	12.5	6.25	18.5	60.2	3.2	15.0
Analog C	Oxime	25.0	12.5	22.4	90.5	4.0	45.5

Note: Analog A (Thiosemicarbazone derivative) demonstrates the highest potency and therapeutic window, confirming the structural rationale that metal-chelating/hydrogen-bonding moieties at the C5 position drastically improve target engagement[1],[2].

References

• Hossan, A. (2023). Microwave-assisted solvent-free synthesis of some novel thiazole-substituted thiosemicarbazone analogues: antimicrobial and anticancer studies. Luminescence, 38(11), 1955-1967.[Link]

• Galkin, et al. (2016). Synthesis, Antimicrobial and Anticancer Evaluations of Novel Thiazoles Incorporated Diphenyl Sulfone Moiety. Phosphorus, Sulfur, and Silicon and the Related Elements.[Link]

• Ishak, N. N. M., et al. (2019). Synthesis, characterisation and biological studies of mixed-ligand nickel (II) complexes containing imidazole derivatives and thiosemicarbazide Schiff bases. Journal of Molecular Structure, 1198(6), 126888.[Link]

Sources

• 1. Microwave-assisted solvent-free synthesis of some novel thiazole-substituted thiosemicarbazone analogues: antimicrobial and anticancer studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Microwave-Assisted Synthesis of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

Executive Summary & Scientific Rationale

The thiazole scaffold is a privileged pharmacophore in medicinal chemistry, forming the structural backbone of numerous antimicrobial, anti-inflammatory, and antineoplastic agents[1]. Specifically, highly functionalized acetylthiazoles, such as 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, serve as critical building blocks for synthesizing complex thiazolyl-pyridine hybrids and thiosemicarbazones utilized in targeted oncology[2].

Historically, the Hantzsch thiazole synthesis—the condensation of a thioamide with an α -haloketone—has been the standard method for constructing these rings. However, conventional thermal reflux often requires extended reaction times (4–8 hours) and suffers from poor yields due to the thermal degradation of α -haloketones into tarry byproducts[3]. Furthermore, the ortho-chloro substitution on the thiobenzamide introduces significant steric hindrance, raising the activation energy barrier for the initial nucleophilic attack.

The Microwave Advantage: Microwave-Assisted Organic Synthesis (MAOS) overcomes these limitations through dielectric heating[4]. By utilizing a solvent with a high loss tangent (such as ethanol, tanδ=0.941 ), microwave irradiation directly couples with the reaction medium, providing rapid, uniform volumetric heating. This localized superheating accelerates the reaction kinetics according to the Arrhenius equation, bypassing the steric hindrance of the 2-chlorophenyl group and driving the reaction to completion in under 20 minutes[5].

Mechanistic Pathway & Causality

The synthesis of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone proceeds via a multi-step Hantzsch condensation between 2-chlorothiobenzamide and 3-chloro-2,4-pentanedione .

• S-Alkylation (Nucleophilic Attack): The highly nucleophilic sulfur atom of the thioamide attacks the α -carbon of 3-chloro-2,4-pentanedione, displacing the chloride ion. Microwave energy is crucial here to overcome the steric clash between the ortho-chloro group and the bulky diketone.

• Intramolecular Cyclization: The nitrogen atom of the resulting acyclic thioether intermediate attacks one of the adjacent carbonyl carbons. Because 3-chloro-2,4-pentanedione is symmetric around the α -carbon, attack on either carbonyl yields the identical hydroxythiazoline intermediate.

• Dehydration: Rapid elimination of a water molecule aromatizes the ring, yielding the highly stable, fully conjugated thiazole system.

Figure 1. Mechanistic pathway of the Hantzsch thiazole synthesis via intermediate cyclization.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system; specific in-process quality control (IPQC) checkpoints are embedded to ensure the integrity of the synthesis at every stage.

Materials & Equipment

• Reagents: 2-Chlorothiobenzamide (1.0 mmol, 171.65 mg), 3-Chloro-2,4-pentanedione (1.0 mmol, 134.56 mg).

• Solvent: Absolute Ethanol (3.0 mL).

• Equipment: Dedicated microwave synthesizer (e.g., Anton Paar Monowave or CEM Discover), 10 mL heavy-walled microwave reactor vials with crimp caps and magnetic stir bars[6].

Step-by-Step Methodology

• Reaction Assembly: To a 10 mL microwave reactor vial equipped with a magnetic stir bar, add 171.65 mg of 2-chlorothiobenzamide and 134.56 mg of 3-chloro-2,4-pentanedione.

  • Causality: Equimolar stoichiometry prevents the excess unreacted haloketone from polymerizing under microwave conditions.

• Solvent Addition: Add 3.0 mL of absolute ethanol to the vial and seal securely with a crimp cap.

• Microwave Irradiation: Place the vial in the microwave synthesizer. Program the instrument to heat the mixture to 90 °C for 15 minutes with a maximum pressure limit of 250 psi and high stirring speed[5].

  • Causality: Superheating ethanol (b.p. 78 °C) to 90 °C in a sealed vessel maximizes kinetic energy while remaining below the thermal decomposition threshold of the diketone.

• Cooling & Precipitation (IPQC Checkpoint 1): Allow the reactor to cool to room temperature via compressed air cooling. The product should begin to precipitate as a crystalline solid. To drive complete precipitation, pour the mixture into 15 mL of ice-cold distilled water while stirring vigorously.

• Isolation: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 x 5 mL of ice-cold 10% aqueous ethanol to remove any unreacted starting materials.

• Purification: Recrystallize the crude product from hot ethanol to yield pure 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone.

Figure 2. Step-by-step experimental workflow for microwave-assisted thiazole synthesis.

Analytical Validation (IPQC Checkpoint 2)

To validate the success of the synthesis, perform the following characterizations:

• TLC: Elute with Hexane/Ethyl Acetate (3:1). The product will appear as a distinct, highly UV-active spot (254 nm) with a higher Rf​ value than the starting thioamide.

• LC-MS: Confirm the molecular weight. The mass spectrum should display a prominent [M+H]+ peak at m/z 252.0 (and an isotope peak at 254.0 due to the chlorine atom).

• 1 H NMR (CDCl 3​ , 400 MHz): Look for three distinct regions:

  • δ ~2.50 ppm (s, 3H) corresponding to the acetyl methyl group at position 5.

  • δ ~2.75 ppm (s, 3H) corresponding to the thiazole methyl group at position 4.

  • δ 7.35 – 8.05 ppm (m, 4H) corresponding to the aromatic protons of the 2-chlorophenyl ring.

Data Presentation & Comparative Analysis

The implementation of microwave irradiation provides a stark improvement over conventional thermal methods. Table 1 summarizes the quantitative data demonstrating the efficiency of this protocol.

Table 1: Comparative Synthesis Metrics (Conventional Reflux vs. Microwave Irradiation)

Parameter	Conventional Heating	Microwave Irradiation (MAOS)
Heating Source	Oil Bath	Microwave Synthesizer (2.45 GHz)
Temperature	78 °C (Reflux)	90 °C (Pressurized Sealed Vial)
Reaction Time	6.0 - 8.0 hours	15.0 minutes
Isolated Yield (%)	55% - 62%	89% - 94%
Purity (LC-MS)	~80% (Significant tarry byproducts)	>98% (Clean reaction profile)
Environmental Factor (E-factor)	High (Extensive solvent use for purification)	Low (Direct precipitation, minimal solvent)

The data clearly indicates that MAOS not only accelerates the reaction by over 20-fold but also suppresses side reactions, leading to a near-quantitative yield of the target acetylthiazole[7].

Sources

• 1. dovepress.com [dovepress.com]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. (PDF) Microwave Assisted Synthesis of Fused Thiazoles in Multicomponent System and Their in vitro Antitumor, Antioxidant, and Antimicrobial Activities [academia.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Hantzsch Synthesis of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

Welcome to the Technical Support and Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the mechanistic pitfalls of synthesizing 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone.

This specific transformation relies on the Hantzsch thiazole synthesis, condensing 2-chlorobenzothioamide with 3-chloro-2,4-pentanedione . While traditionally robust, the highly activated nature of the α -haloketone and the electronic properties of the resulting substituents often lead to complex side reactions. This guide provides field-proven insights to diagnose and resolve these issues.

Diagnostic Matrix: Identifying Side Reactions

Before altering your synthetic protocols, you must accurately diagnose the failure mode. Use the self-validating matrix below to match your quantitative analytical data (LC-MS/TLC) with the underlying mechanistic cause.

Observed Symptom (LC-MS / TLC)	Suspected Side Reaction	Mechanistic Cause	Recommended Action
Mass [M - 34] (relative to haloketone); 3,5-diaryl-1,2,4-thiadiazole byproduct detected.	Reductive Dehalogenation	The thioamide acts as a reducing agent via a Single-Electron Transfer (SET) pathway, cleaving the highly activated C-Cl bond[1].	Lower initial reaction temperature to 0 °C; ensure strict 1:1.05 stoichiometry (Protocol A).
Mass [M + 18] (relative to target thiazole); stable intermediate isolated.	Incomplete Dehydration	The intermediate 4-hydroxythiazoline stalls. The electron-withdrawing C5-acetyl group increases the activation energy required to eliminate water[2].	Execute Protocol B (Holzapfel-Meyers-Nicolaou dehydration)[3].
Complex, highly colored baseline spots on TLC; extremely low mass recovery.	Aldol-type Self-Condensation	Base-catalyzed degradation and polymerization of the 1,3-dicarbonyl system (3-chloro-2,4-pentanedione).	Neutralize reaction conditions; utilize dropwise addition of the haloketone.

Mechanistic Troubleshooting Workflow

The following logic tree illustrates the diagnostic pathways for isolating the root cause of your low yields.

Diagnostic workflow for resolving common side reactions in the Hantzsch thiazole synthesis.

Expert Q&A: Causality & Insights

Q: My LC-MS shows a significant byproduct with a mass corresponding to 2,4-pentanedione, and my thioamide is consumed but the target thiazole yield is <10% . What is happening? A: You are observing the reductive dehalogenation of 3-chloro-2,4-pentanedione. In the Hantzsch synthesis, the thioamide can act as a reducing agent rather than a nucleophile[4]. Because the α -chlorine is highly activated by two adjacent carbonyl groups, it is easily reduced. Concurrently, the 2-chlorobenzothioamide is oxidized, typically dimerizing to form 3,5-bis(2-chlorophenyl)-1,2,4-thiadiazole[1]. Solution: Lowering the initial reaction temperature favors the desired SN​2 nucleophilic attack over the competing single-electron transfer (SET) redox pathway.

Q: The reaction stalls, and I isolate a stable intermediate with an LC-MS mass of[M+18] relative to the target thiazole. Why isn't the aromatic ring forming? A: You have trapped the 4-hydroxythiazoline intermediate . The Hantzsch reaction proceeds via an initial SN​2 attack to form an acyclic imino thioether, followed by intramolecular cyclization to a 4-hydroxythiazoline[2]. Normally, this intermediate spontaneously dehydrates to gain aromatic stabilization. However, the electron-withdrawing acetyl group at the C5 position (derived from the pentanedione) increases the activation barrier for dehydration. Solution: Employ the Holzapfel-Meyers-Nicolaou modification (Protocol B) to chemically force the elimination[3].

Q: I am seeing complex, highly colored polymeric mixtures and very low mass recovery. What causes this? A: This is caused by base-catalyzed self-condensation of 3-chloro-2,4-pentanedione. As a 1,3-dicarbonyl compound, it is highly prone to Knorr-type or Aldol-type condensations if the reaction conditions are too basic or if the mixture is subjected to prolonged heating before the thioamide can completely react. Solution: Ensure the reaction is run under neutral conditions (avoiding strong amine bases) and add the haloketone dropwise to keep its steady-state concentration low.

Step-by-Step Resolution Protocols

Protocol A: Optimized Hantzsch Condensation (Minimizing Dehalogenation)

This protocol is designed to suppress the SET redox pathway and prevent aldol polymerization by strictly controlling temperature and reagent concentration.

• Preparation: Charge a dry, argon-purged round-bottom flask with 2-chlorobenzothioamide (1.0 equiv, 10 mmol) and anhydrous ethanol (20 mL).

• Thermal Control: Cool the solution to 0 °C using an ice bath. Causality: Lowering the temperature suppresses the activation energy required for the dehalogenation side reaction.

• Controlled Addition: Add 3-chloro-2,4-pentanedione (1.05 equiv, 10.5 mmol) dropwise over 15 minutes. Causality: Dropwise addition prevents high local concentrations of the dicarbonyl, minimizing self-condensation.

• Nucleophilic Attack: Warm the reaction to room temperature and stir for 2 hours.

  • Self-Validation Step: Monitor via TLC. Wait for the complete disappearance of the 2-chlorobenzothioamide spot.

• Cyclization: Once the thioamide is consumed, heat the mixture to 70 °C for 4 hours to drive the cyclization and dehydration.

• Workup: Cool to room temperature, concentrate under reduced pressure, and partition between EtOAc and saturated aqueous NaHCO3​ . Extract, dry over Na2​SO4​ , and purify via silica gel chromatography.

Protocol B: Holzapfel-Meyers-Nicolaou Dehydration (Resolving Stalled Intermediates)

If Protocol A yields the stalled 4-hydroxythiazoline intermediate (confirmed by a [M+18] mass shift), use this protocol to force aromatization.

• Isolation: Isolate the stalled 4-hydroxythiazoline intermediate via rapid filtration or a short silica plug.

• Preparation: Dissolve the intermediate (approx. 5 mmol) in anhydrous dichloromethane (DCM, 15 mL) under an argon atmosphere and cool to 0 °C.

• Base Addition: Add anhydrous pyridine (3.0 equiv, 15 mmol).

• Activation: Dropwise, add trifluoroacetic anhydride (TFAA, 1.5 equiv, 7.5 mmol).

  • Causality: TFAA reacts with the resistant hydroxyl group, converting it into a highly labile trifluoroacetate leaving group, which drastically lowers the energy barrier for elimination[3].

• Elimination: Stir at 0 °C for 30 minutes, then add triethylamine (TEA, 3.0 equiv, 15 mmol) and warm to room temperature.

• Validation: Stir for an additional 2 hours.

  • Self-Validation Step: Check LC-MS for the complete shift from [M+18] to the target mass [M], indicating successful aromatization.

• Workup: Quench with water, extract with DCM, wash with brine, dry, and concentrate to yield pure 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone.

References

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC N
• Synthetic Strategies and Biological Activities of 1,5-Disubstituted Pyrazoles and 2,5-Disubstituted Thiazoles | IntechOpen IntechOpen
• Regiocontrolled Synthesis of Substituted Thiazoles | Organic Letters ACS Public
• Thiazoles and Bisthiazoles | Encyclopedia MDPI MDPI

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• 2. encyclopedia.pub [encyclopedia.pub]
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• 4. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Synthesis of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

Welcome to the technical support resource for the synthesis and scale-up of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone. As Senior Application Scientists, we understand that transitioning a synthesis from the bench to a pilot or production scale introduces unique challenges. This guide is structured to provide practical, experience-driven advice to help you navigate these complexities, ensuring a robust, safe, and efficient process. We will focus on the well-established Hantzsch thiazole synthesis, the primary route to this important heterocyclic scaffold.[1][2]

Core Reaction: Hantzsch Thiazole Synthesis

The synthesis of the target molecule is achieved through the classic Hantzsch reaction, which involves the condensation of an α-haloketone with a thioamide.[2][3] In this specific case, the reactants are 3-chloro-2,4-pentanedione and 2-chlorothiobenzamide.

Reaction Mechanism Overview

The reaction proceeds through a well-defined pathway:

• S-Alkylation: The sulfur atom of the thioamide acts as a nucleophile, attacking the electrophilic carbon bearing the chlorine atom on 3-chloro-2,4-pentanedione in an SN2 reaction.[1][3][4]

• Intramolecular Cyclization: The nitrogen atom of the resulting intermediate attacks one of the carbonyl groups.

• Dehydration: A molecule of water is eliminated to form a thiazoline intermediate.

• Aromatization: The thiazoline intermediate rearomatizes to form the stable thiazole ring.

Caption: The Hantzsch synthesis pathway for the target thiazole.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis, with a focus on issues that become more pronounced during scale-up.

Question 1: My reaction yield is consistently low (<70%). What are the primary causes and how can I improve conversion?

Low yield is a frequent issue that can often be traced back to starting material quality or suboptimal reaction conditions.[5][6]

• Causality & Solution:

  • Purity of 3-Chloro-2,4-pentanedione: This α-haloketone is a β-dicarbonyl compound and can be unstable. It is prone to self-condensation or decomposition. On scale-up, the larger volume can mask purity issues that were negligible at the bench.

    • Action: Always use freshly prepared or purified 3-chloro-2,4-pentanedione. Confirm purity by ¹H NMR before use. If preparing it in situ from 2,4-pentanedione and a chlorinating agent like N-chlorosuccinimide (NCS), ensure the complete consumption of the starting diketone.

  • Purity of 2-Chlorothiobenzamide: The thioamide is the core nucleophile. Impurities can compete in the initial S-alkylation step.

    • Action: Recrystallize the thioamide if its purity is questionable. Ensure it is completely dry, as water can hydrolyze the thioamide under heating.

  • Reaction Temperature: The Hantzsch synthesis requires thermal energy to drive the cyclization and dehydration steps.[4][5] Insufficient heating, especially in large reactors with inefficient heat transfer, leads to stalling.

    • Action: Ensure the internal reaction temperature reaches the target (typically reflux in a solvent like ethanol).[7][8] Use a calibrated temperature probe and account for temperature gradients in large vessels.

  • Reaction Time: Incomplete reactions are a common source of low yields.

    • Action: Monitor the reaction closely using an appropriate analytical method like TLC or HPLC until the limiting starting material is consumed. Do not rely solely on time.

Question 2: I'm observing significant side product formation on my TLC/LC-MS. What are these impurities and how can I prevent them?

Side reactions become more prevalent on a larger scale due to longer reaction times and potential temperature fluctuations.

• Causality & Solution:

  • Formation of Regioisomers: If using an unsymmetrical α-haloketone, there is a possibility of forming two different regioisomers.[9] For 3-chloro-2,4-pentanedione, the two carbonyl groups are electronically similar, but kinetic vs. thermodynamic control can be a factor.

    • Action: Maintain strict temperature control. Running the reaction at a consistent reflux temperature generally favors the formation of a single, thermodynamically stable product. Solvent choice can also influence regioselectivity.[9]

  • Formation of Bis-thiazoles: If there is an excess of the α-haloketone or if the thioamide has multiple reactive sites, dimerization or further reaction can occur.

    • Action: Use a slight excess (1.05-1.1 equivalents) of the thioamide to ensure the complete consumption of the more valuable haloketone.[4] Control the rate of addition of the haloketone on a large scale to avoid localized high concentrations.

Question 3: The workup is problematic. My product fails to precipitate or forms an oil. What should I do?

Product isolation is a critical step for process efficiency. Failure to precipitate is a common scale-up challenge.[5]

• Causality & Solution:

  • Insufficient Neutralization: The Hantzsch reaction is often performed under slightly acidic conditions or generates HX (in this case, HCl) as a byproduct, which can protonate the thiazole product, making it more soluble in aqueous media.[4]

    • Action: After cooling the reaction, pour the mixture into a cold, weak base solution like aqueous sodium bicarbonate or sodium acetate.[1][7][8] Crucially, check the pH of the aqueous slurry to ensure it is neutral or slightly basic (pH 7-8).

  • Supersaturation/Incorrect Solvent Volume: The product may be too soluble in the final solvent mixture.

    • Action: If precipitation is weak, slowly add cold water to the neutralized mixture to act as an anti-solvent and force the organic product out of solution. On a large scale, ensure vigorous stirring during this process to prevent oiling out and encourage the formation of a filterable solid. If oiling persists, you may need to perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate), followed by solvent swap and crystallization.[5]

Question 4: During scale-up, controlling the initial exotherm is difficult and poses a safety risk. How can I manage this?

The initial S-alkylation is an SN2 reaction and is often exothermic.[8] What is manageable in a round-bottom flask can become a dangerous runaway reaction in a large reactor.

• Causality & Solution:

  • Rapid Addition of Reagents: Adding one reactant to the other too quickly at the reaction temperature will cause a rapid release of heat that the reactor's cooling system may not be able to handle.

    • Action: Implement controlled addition. For example, dissolve the 2-chlorothiobenzamide in the solvent and heat it to a sub-reflux temperature (e.g., 60 °C). Then, add the 3-chloro-2,4-pentanedione solution dropwise or via a syringe pump, monitoring the internal temperature. The addition rate should be set to maintain a stable internal temperature.

  • Insufficient Cooling Capacity: Ensure the reactor's cooling jacket and condenser are appropriately sized for the reaction scale.

    • Action: Perform a safety assessment before scale-up. Consider a reaction calorimetry study to understand the heat flow and determine the maximum safe addition rate.

Scale-Up Synthesis: FAQs

Q: What are the most critical parameters to monitor for In-Process Control (IPC)?

A: For a robust and reproducible process, monitor:

• Reaction Completion: Use TLC or HPLC to track the disappearance of the limiting reagent (typically the α-haloketone).

• Temperature: Continuously monitor the internal reaction temperature.

• pH during Workup: Ensure complete neutralization before filtration to maximize product precipitation.

Q: How does solvent choice impact scale-up?

A: Ethanol is a common choice for this reaction.[7][8] On a larger scale, consider:

• Safety: Ethanol is flammable. Ensure all equipment is properly grounded and the area is well-ventilated.

• Boiling Point: The reflux temperature of ethanol (~78 °C) is suitable for this reaction.

• Solubility: The product has moderate solubility in hot ethanol but lower solubility upon cooling and addition of water, which facilitates isolation.

• Cost and Environmental Impact: For commercial production, consider greener or more cost-effective solvents if process development allows. Some modern Hantzsch syntheses explore solvent-free conditions or the use of recyclable catalysts.[6][9][10]

Q: Are there any "green" chemistry alternatives to this synthesis?

A: Yes, research has focused on making the Hantzsch synthesis more environmentally friendly.[6]

• Catalysis: The use of reusable solid catalysts, such as silica-supported tungstosilicic acid, can improve yields and simplify purification.[10]

• Energy Sources: Microwave-assisted[11] and ultrasound-assisted[10] syntheses have been shown to dramatically reduce reaction times and energy consumption, which can be advantageous for large-scale production if the specialized equipment is available.

• Solvent-Free Conditions: Some protocols report grinding the reactants together, sometimes with a solid support, at an elevated temperature, eliminating the need for a solvent altogether.[9]

Baseline Experimental Protocol (Lab Scale)

This protocol serves as a starting point. Optimization will be necessary for specific equipment and scales.

• Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and temperature probe, add 2-chlorothiobenzamide (1.05 eq) and absolute ethanol (5-10 mL per gram of thioamide).

• Heating: Begin stirring and heat the mixture to 65-70 °C until the thioamide is fully dissolved.

• Controlled Addition: In a separate flask, dissolve 3-chloro-2,4-pentanedione (1.0 eq) in a minimal amount of absolute ethanol. Add this solution dropwise to the hot thioamide solution over 30-60 minutes, ensuring the internal temperature does not exceed the reflux point.

• Reaction: After the addition is complete, heat the mixture to reflux (approx. 78-80 °C) and maintain for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate mobile phase) until the 3-chloro-2,4-pentanedione spot is no longer visible.

• Workup: Cool the reaction mixture to room temperature. In a separate beaker, prepare a cold (0-5 °C) 10% aqueous solution of sodium bicarbonate. Pour the reaction mixture into the bicarbonate solution with vigorous stirring.

• Precipitation & Isolation: A solid product should precipitate. Continue stirring in an ice bath for 30-60 minutes to maximize precipitation. Collect the solid by vacuum filtration.[1]

• Washing: Wash the filter cake thoroughly with cold water until the filtrate is neutral.

• Drying: Dry the solid product under vacuum at 40-50 °C to a constant weight.

• Purification: If necessary, the crude product can be purified by recrystallization from a suitable solvent like ethanol or acetonitrile.[8][12]

Troubleshooting Workflow: Low Yield

Caption: A systematic workflow for diagnosing low reaction yield.

Data Summary: Impact of Reaction Parameters

The following table summarizes the influence of key parameters on the synthesis, based on established principles of the Hantzsch reaction.

Parameter	Condition	Expected Impact on Yield	Expected Impact on Purity	Rationale & Key Considerations
Temperature	Too Low (<60 °C)	Low	High (if reaction occurs)	Insufficient energy for cyclization/dehydration steps.[5]
Optimal (Reflux)	High	Good	Drives reaction to completion.
Too High	Moderate	Low	Potential for side product formation and decomposition.
Solvent	Protic (Ethanol)	High	Good	Good solubility for reactants, facilitates workup.[7][8]
Aprotic (DMF, DMSO)	High	Variable	Can accelerate SN2 step but may complicate product isolation.
Solvent-Free	Variable	Variable	Environmentally friendly, but requires specific equipment and may pose heat transfer challenges on scale-up.[9]
Stoichiometry	Excess Thioamide	High	Good	Ensures complete consumption of the α-haloketone.[4]
Excess α-Haloketone	Low	Low	Leads to side reactions and difficult purification.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• Al-Ghorbani, M., et al. (2015). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 20(9), 16346-16360. Available from: [Link]

• Chem Help ASAP. (2019). synthesis of thiazoles [Video]. YouTube. Available from: [Link]

• Chem Help ASAP. (2020). Hantzsch thiazole synthesis - laboratory experiment [Video]. YouTube. Available from: [Link]

• Gunashree, K. T., et al. (2026). An Expedient Synthesis of 2-Acylthiazoles and 2-Acyl-4-methyl-5-acetylthiazoles Using α-Ketothioamides as Potential Acetylcholinesterase Inhibitors. Chemistry & Biodiversity, 23(1), e01670. Available from: [Link]

• Aggarwala, R., et al. (2021). An efficient, one-pot, regioselective synthesis of 2-aryl/hetaryl-4-methyl-5-acylthiazoles under solvent-free conditions. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(12), 1221-1228. Available from: [Link]

• Request PDF. Synthesis and Reactions of 2-Chloro-2-(hydroximino)-1-(4-methyl-2-phenylthiazol-5-yl)ethanone. Available from: [Link]

• Request PDF. An Expedient Synthesis of 2-Acylthiazoles and 2-Acyl-4-methyl-5-acetylthiazoles Using α-Ketothioamides as Potential Acetylcholinesterase Inhibitors. Available from: [Link]

• ResearchGate. Holzapfel-Meyers-Nicolaou Modification of the Hantzsch Thiazole Synthesis. Available from: [Link]

• Han, S., et al. (2016). Catalyst-Free Synthesis of 2-Arylbenzothiazoles in an Air/DMSO Oxidant System. Synlett, 27(09), 1387-1390. Available from: [Link]

• Royal Society of Chemistry. (2025). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. Available from: [Link]

• SciSpace. (2020). Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. Available from: [Link]

• PrepChem.com. Synthesis of 2-(2-chlorophenyl)-4-methyl-5-phenylthiazole. Available from: [Link]

• Chen, W., et al. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 15(12), 9134-9145. Available from: [Link]

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Technical Support Center: Stability Studies of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

Welcome to the Analytical Development Support Center. This guide is designed for research scientists and drug development professionals tasked with developing stability-indicating methods (SIM) and conducting forced degradation studies for 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone .

Because this compound features a highly conjugated thiazole core, an electron-withdrawing acetyl group, and a sterically hindered 2-chlorophenyl moiety, it presents unique analytical challenges. This guide synthesizes regulatory frameworks with chemical causality to help you troubleshoot degradation anomalies and validate your analytical workflows.

System Overview & Degradation Pathways

Understanding the intrinsic vulnerability of the molecule is the first step in stability testing. The thiazole sulfur is highly susceptible to oxidation, while the 2-chlorophenyl group is a primary target for photolytic dehalogenation. The workflow below maps the stress conditions to their mechanistic degradation pathways.

Workflow for forced degradation and stability indicating method development of the thiazole derivative.

Standardized Experimental Protocols

To ensure regulatory compliance and scientific integrity, every protocol must act as a self-validating system . This means incorporating internal controls that isolate the specific stressor from environmental background noise.

Protocol A: Oxidative Stress Testing (Targeting S-Oxidation)

Scientific Rationale: The electron-rich sulfur atom in the thiazole ring is prone to electrophilic attack by peroxides, sequentially forming sulfoxides and sulfones[1].

• Preparation: Dissolve the API in HPLC-grade acetonitrile to create a 1.0 mg/mL stock solution.

• Stress Application: Transfer 5.0 mL of the stock to a 50 mL volumetric flask. Add 5.0 mL of 3% H2​O2​ (v/v).

• Self-Validation (Control): In a separate flask, mix 5.0 mL of stock with 5.0 mL of LC-MS grade water. Causality: This isolates true oxidative degradation from baseline aqueous hydrolysis.

• Incubation: Store both flasks at 25°C in the dark for 24 hours to prevent secondary photo-oxidation.

• Quenching: Add 1.0 mL of 10% sodium thiosulfate to the oxidative flask to immediately halt the reaction prior to injection.

• Analysis: Dilute to volume with the mobile phase and analyze via HPLC-DAD.

Protocol B: Photolytic Degradation (ICH Q1B Compliance)

Scientific Rationale: Aromatic halides, such as the 2-chlorophenyl group, undergo homolytic bond cleavage upon absorption of UV radiation, generating highly reactive radical intermediates[2].

• Sample Preparation: Spread 100 mg of the solid API evenly to form a 1 mm layer in a quartz petri dish.

• Self-Validation (Dark Control): Prepare a second identical dish and wrap it completely in aluminum foil. Causality: This differentiates true photolysis from thermal degradation caused by the heat generated inside the photostability chamber.

• Exposure: Place both dishes in a photostability chamber. Expose to a minimum of 1.2 million lux hours and 200 Watt hours/m² of near-UV energy[2].

• Recovery: Dissolve 10.0 mg of the exposed powder in 10.0 mL of acetonitrile. Filter through a 0.22 µm PTFE syringe filter before HPLC injection.

Protocol C: Stability-Indicating HPLC-DAD Method Setup

Scientific Rationale: A valid method must resolve the parent compound from both highly polar degradants (e.g., sulfoxides) and structurally similar non-polar degradants (e.g., dehalogenated products)[1].

• Stationary Phase: Use a C18 end-capped column (250 × 4.6 mm, 5 µm) to minimize secondary interactions with basic nitrogen atoms on the thiazole ring.

• Mobile Phase: 0.1% Formic Acid in Water (Solvent A) and Acetonitrile (Solvent B).

• Gradient: 10% B to 90% B over 20 minutes.

• Detection: DAD scanning from 200–400 nm. Extract the chromatogram at the isosbestic point or λmax​ (typically around 240-254 nm for conjugated thiazoles).

• Self-Validation (Mass Balance): Calculate the mass balance by summing the peak areas of the parent and all degradants. A mass balance of <95% indicates that degradants are either volatile, lack a chromophore, or are irreversibly bound to the column.

Quantitative Degradation Profiles & Troubleshooting

Regulatory guidelines suggest aiming for 5% to 20% degradation during stress testing to generate a meaningful impurity profile without destroying the molecule entirely[2]. Use the table below to benchmark your results and troubleshoot common analytical failures.

Stress Condition	Reagent / Environment	Target Degradation (%)	Common Issue Encountered	Root Cause & Scientific Resolution
Hydrolytic (Base)	0.1N NaOH, 25°C, 24h	10% - 20%	Peak tailing of degradants (Asymmetry > 1.5)	Cause: Formation of acidic ring-opened products.Resolution: Lower mobile phase pH to 2.5 using 0.1% TFA to suppress ionization.
Oxidative	3% H2​O2​ , 25°C, 24h	15% - 25%	Mass balance < 90%	Cause: Over-oxidation leading to volatile fragments.Resolution: Reduce H2​O2​ concentration to 1% or shorten incubation to 6 hours.
Photolytic	1.2M lux hr UV/Vis	5% - 15%	Co-elution of parent and degradant (Resolution < 1.5)	Cause: Dehalogenated degradant has similar polarity to the parent.Resolution: Switch from C18 to a Phenyl-Hexyl column for enhanced π−π selectivity.
Thermal	60°C, 75% RH, 7 days	< 5% (Highly Stable)	No degradation observed	Cause: High intrinsic thermal stability of the substituted thiazole ring.Resolution: Document intrinsic stability; do not exceed 80°C to avoid non-representative secondary pathways.

Frequently Asked Questions (FAQs)

Q: Why do we observe multiple degradation peaks under oxidative stress but only one major peak under photolytic stress? A: This is a function of chemical causality. Oxidation of the thiazole ring is a sequential process; the sulfur atom first oxidizes to a sulfoxide (Peak 1), which can further oxidize to a sulfone (Peak 2), resulting in multiple distinct polar species[1]. In contrast, photolysis primarily targets the weakest bond—the C-Cl bond on the phenyl ring. Homolytic cleavage of this single bond typically yields one major dehalogenated product.

Q: How do we ensure our formal stability studies comply with ICH Q1A(R2) guidelines for this specific compound? A: According to ICH Q1A(R2), formal stability testing for a new drug substance requires long-term testing at 25°C ± 2°C / 60% RH ± 5% RH (or 30°C/65% RH) for a minimum of 12 months, and accelerated testing at 40°C ± 2°C / 75% RH ± 5% RH for 6 months[3]. Your forced degradation data (Protocols A & B) must be used to validate the HPLC method before you begin these formal long-term studies, ensuring the method is genuinely "stability-indicating."

Q: During alkaline hydrolysis (0.1N NaOH), the main peak disappears entirely within 2 hours. How should I adjust the protocol? A: You have exceeded the kinetic limits of predictive degradation. The acetyl group at the 5-position of the thiazole ring is highly susceptible to nucleophilic attack by hydroxide ions, leading to rapid cleavage. To achieve the target 10-20% degradation, you must attenuate the stressor. Dilute the base to 0.01N NaOH or lower the incubation temperature to 4°C.

Q: My mass balance during thermal stress testing is 105%. Is this an error? A: Yes, a mass balance over 100% usually indicates a calibration or detection error. For conjugated thiazole derivatives, degradation products (like ring-opened isomers) may have a higher molar absorptivity (extinction coefficient) at your chosen UV wavelength than the parent compound. To resolve this, switch from UV detection to a universal detector like Charged Aerosol Detection (CAD) or use LC-MS to quantify based on mass rather than UV absorbance.

References

• Quality Guidelines - ICH. ich.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1JVZx6FMVSRS5IHe_hCMZu7TtlaeKdW7EAPbO-MqFpuGdDw0x9O0Xm_OqJ1SgLlMouWGvz9p4qt2GdCnJgcwZDNQGayiT0MU6QHPw-J0dhOrZmhRBEb-3R2rLUFs1kjE-H0x1fQ==]
• Stability Indicating Method for a Thiazolylhydrazone Derivative with Antifungal Activity and Experimental/Theoretical Elucidation of Its Degradation Products - ResearchGate. researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFe8K2izAR2Wb1M2RblBvCFt9VulgLx4jL_2kyW4hm-Imgt2ldNtwTtHnh3tNmfalmUUJAVv-TlwVbL-XPhPuBQt28QqkAEs31t7cBXMv0yGjAozDso6uJbAWjLcPeYpQEsG3JB0HHuR73qhHKVDiFoDmdNP7iPTotB3s0bMTNX-k-8aLC2j5JBbRt0MrZx9eJbydtbXAk6zNIYnnOQtUkUILjQ-A8VX1LEShl9yW5nUIlxZoHMWiIeEKajSLTK5OSQiQgWuqHLuAhXM0dynwGDhLX8bfNzOquLQ8Mud4z2cWKkEv--cRWXI8sfGlYC3SxmmZzvZvfQBlVmm075uRng3ZOHMjHlxQFNbg==]
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Removal of unreacted starting materials in thiazole synthesis

A Senior Application Scientist's Guide to Removing Unreacted Starting Materials

Welcome to the technical support center for thiazole synthesis. As a senior application scientist, I understand that synthesizing your target thiazole is only half the battle; achieving high purity is paramount for reliable downstream applications, from biological screening to materials science. This guide is structured to provide direct, actionable solutions to the most common purification challenges encountered in thiazole synthesis, particularly the ubiquitous Hantzsch reaction. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to troubleshoot effectively and adapt these methods to your specific system.

Frequently Asked Questions (FAQs): Initial Post-Reaction Workup

This section addresses the immediate questions that arise after your reaction has reached completion.

Q1: My Hantzsch reaction is complete according to TLC. What are the first steps for workup?

The initial workup is critical for a clean separation. Most Hantzsch syntheses, which typically react an α-haloketone with a thioamide or thiourea, are conducted in a solvent like ethanol.[1][2] The resulting thiazole is often formed as a hydrohalide salt (e.g., hydrobromide), which may or may not be soluble.

Your first step is typically neutralization.[1][2] Pouring the reaction mixture into a basic solution, such as 5% sodium carbonate (Na₂CO₃) or a dilute ammonium hydroxide solution, deprotonates the thiazole salt.[1][3] This often causes the free, neutral thiazole product to precipitate from the aqueous mixture, especially if it is a larger, more hydrophobic molecule.[2] This simple filtration can sometimes yield a product of sufficient purity, effectively removing highly water-soluble starting materials like excess thiourea.

Q2: What are the most common unreacted starting materials I need to remove?

The primary culprits are typically the two starting materials:

• α-Haloketone (e.g., 2-bromoacetophenone): These are generally neutral, non-polar to moderately polar organic compounds.

• Thioamide/Thiourea : Thiourea is highly polar and water-soluble. Substituted thioamides will have varying polarities depending on their structure. They are weakly basic/amphoteric.

Common impurities can also include side-products from the highly reactive α-haloketone.[4][5]

Q3: How do I choose the best purification method for my specific thiazole?

The optimal method depends on the physical properties (solubility, polarity, crystallinity) of your product versus your starting materials. A preliminary analysis by Thin-Layer Chromatography (TLC) is essential to visualize the components of your crude mixture.[4]

• Precipitation/Filtration: Ideal if your product is a solid that is poorly soluble in the reaction workup solvent (e.g., water), while impurities remain dissolved.[2]

• Liquid-Liquid Extraction: Excellent for separating compounds based on their differing acidity/basicity and solubility in immiscible solvents (e.g., water and an organic solvent like ethyl acetate or dichloromethane).[6][7][8]

• Recrystallization: A powerful technique for purifying solid products that have moderate solubility in a specific solvent system.[3][9]

• Column Chromatography: The most versatile method for separating compounds with different polarities, especially for oils or solids that are difficult to recrystallize.[4][10][11]

Q4: My product has "oiled out" instead of precipitating as a solid. What does this mean and what should I do?

"Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystal lattice. This is common if the melting point of your compound (especially if impure) is lower than the temperature of the solution.[9]

Immediate Actions:

• Try to induce crystallization by scratching the inside of the flask with a glass rod at the liquid's surface.

• Add a "seed crystal" of the pure product if you have one.

• If it remains an oil, proceed with a liquid-liquid extraction. Treat the oil as your crude product, dissolving it in an appropriate organic solvent to begin the extraction process.

Troubleshooting Guide: Advanced Purification Techniques

This section provides in-depth solutions to specific problems encountered during the main purification workflows.

Issue 1: Challenges in Liquid-Liquid Extraction

Liquid-liquid extraction is a cornerstone of purification, separating components between an aqueous and an immiscible organic phase.[12][13] For thiazoles, which contain a basic nitrogen atom, this technique can be particularly powerful.[7]

Q: I performed a basic wash, but my TLC shows both the product and the unreacted α-haloketone are still in the organic layer. How can I separate them?

This is a classic scenario where exploiting the basicity of the thiazole ring is key. The α-haloketone is a neutral compound, while the thiazole is basic. An acid-base extraction is the solution.[14][15][16]

Causality & Expert Solution: The nitrogen atom in the thiazole ring can be protonated by an acid to form a water-soluble salt. The neutral α-haloketone cannot and will remain in the organic layer.

Protocol: Acid-Base Extraction for Thiazole Purification

• Dissolve your crude mixture in an organic solvent like ethyl acetate or dichloromethane.

• Transfer the solution to a separatory funnel and extract with a dilute acidic solution (e.g., 1M HCl). Extract 2-3 times.

• Combine the aqueous layers. This now contains your protonated, water-soluble thiazole product. The organic layer, containing the neutral α-haloketone, can be set aside.

• Cool the combined aqueous layers in an ice bath and slowly add a base (e.g., 10% NaOH or saturated NaHCO₃) until the solution is basic (check with pH paper).

• The neutral thiazole product should now precipitate out of the aqueous solution. If it does not, or if it oils out, you can extract it back into a fresh organic solvent ("back-extraction").[16]

• Collect the solid product by vacuum filtration or dry the organic layer from the back-extraction with an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and evaporate the solvent.

Issue 2: Problems with Recrystallization

Recrystallization is a highly effective method for achieving analytical purity in solid compounds.[9]

Q: I've dissolved my crude thiazole in a hot solvent, but no crystals form upon cooling, even in an ice bath.

This indicates that your solution is not supersaturated, a necessary condition for crystallization.

Causality & Expert Solution: Either too much solvent was used, or the chosen solvent is too good at dissolving your compound even at low temperatures.[4][9]

Troubleshooting Steps:

• Reduce Solvent Volume: Gently heat the solution and evaporate some of the solvent under a stream of nitrogen or using a rotary evaporator. Allow the concentrated solution to cool again.

• Add an Anti-Solvent: If you know a solvent in which your product is insoluble (an "anti-solvent"), add it dropwise to the cooled solution until you see persistent cloudiness. Then, add a drop or two of the original "good" solvent to clarify and allow it to cool slowly. Common anti-solvents for moderately polar compounds are hexanes or water.[4]

• Induce Crystallization: If the solution appears saturated but won't crystallize, scratch the inner surface of the flask with a glass rod. The microscopic scratches provide nucleation sites for crystal growth. Seeding with a pure crystal is also highly effective.

Issue 3: Complications in Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase (commonly silica gel).[10][11]

Q: I'm running a silica gel column, but I'm getting very low recovery of my thiazole product. Where is it going?

This is a frequent and frustrating issue when purifying nitrogen-containing heterocycles.

Causality & Expert Solution: Silica gel is acidic due to the presence of silanol (Si-OH) groups on its surface. Basic compounds like many thiazoles can bind very strongly, sometimes irreversibly, to these acidic sites, resulting in significant product loss on the column.[10]

Troubleshooting Steps:

• Deactivate the Silica Gel: The most common solution is to add a small amount of a basic modifier to your eluent (the solvent system running through the column). Typically, adding 0.5-1% triethylamine (Et₃N) to the eluent will neutralize the acidic sites on the silica, allowing your basic thiazole to elute properly.[10]

• Switch the Stationary Phase: If strong binding persists, consider using a different stationary phase. Alumina (neutral or basic) is an excellent alternative to silica for purifying basic compounds.[10]

• Use Reverse-Phase Chromatography: For more polar thiazoles, reverse-phase HPLC, which uses a non-polar stationary phase and a polar mobile phase, can be an effective purification strategy.[17]

Data Summary & Protocols

Table 1: Comparative Properties for Purification Strategy

This table highlights the differential properties that can be exploited to separate a generic thiazole product from common Hantzsch synthesis starting materials.

Compound Type	Example	Polarity	Acidity/Basicity	Typical Solubility	Separation Principle
α-Haloketone	2-Bromoacetophenone	Moderate	Neutral	Soluble in organic solvents; Insoluble in water.	Remains in organic layer during acid/base washes.
Thioamide	Thiourea	High	Weakly Basic	Soluble in water/alcohols; Sparingly soluble in non-polar organic solvents.[18]	Removed by aqueous washes or precipitation of the less polar product.
Thiazole Product	2-Amino-4-phenylthiazole	Moderate	Basic	Soluble in organic solvents; Forms water-soluble salts with acid.[2]	Can be moved between organic and aqueous layers by adjusting pH.

Workflow 1: General Purification Strategy Decision Tree

This diagram outlines a logical workflow for approaching the purification of a crude thiazole product.

Caption: Decision tree for post-reaction purification.

Workflow 2: Acid-Base Extraction Visualized

This diagram illustrates the movement of components during an acid-base extraction.

Caption: Flow of components in acid-base extraction.

References

• Synthesis and characterization of some thiazole rings derived from theophylline and study of their antibacterial activity. (2025). Vertex AI Search.
• Application Notes and Protocols for Hantzsch Thiazole Synthesis of Deriv
• Thiazole-Induced Surface Passivation and Recrystallization of CH3NH3PbI3 Films for Perovskite Solar Cells with Ultrahigh Fill Factors. (2018).
• Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. (n.d.).
• Technical Support Center: Purification of 5-Pentyl-1,3-thiazole. (2025). Benchchem.
• Hantzsch Thiazole Synthesis. (n.d.). Chem Help Asap.
• Acid-Base Extraction. (n.d.). University of Colorado Boulder.
• Technical Support Center: Purification of 2-(1-Aminoethyl)thiazole-5-carboxylic acid. (2025). Benchchem.
• Hantzsch Thiazole Synthesis. (2010). Scribd.
• Thiazole synthesis. (n.d.). Organic Chemistry Portal.
• Gomha, S.M., et al. (2024).
• Process for preparing thiazole derivatives. (2017).
• Liquid–liquid extraction. (n.d.). Wikipedia.
• Acid–base extraction. (n.d.). Wikipedia.
• Recrystallization solvents for purifying 2-amino-thiazole-5-carboxylic-acid deriv
• All-in-One Guide to Liquid-Liquid Extraction Systems: Applications, Benefits, and Best Practices. (2024). K-Jhil.
• A small azide-modified thiazole-based reporter molecule for fluorescence and mass spectrometric detection. (n.d.). Beilstein Journals.
• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable C
• Thiazole CAS#: 288-47-1. (n.d.). ChemicalBook.
• Synthesis of new thiazole derivatives and evaluation of their antimicrobial and cytotoxic activities. (2021). Taylor & Francis.
• Separation of Thiazole on Newcrom R1 HPLC column. (2018). SIELC Technologies.
• Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. (2025). MDPI.
• Thiazole-Mediated Synthetic Methodology. (2004).
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (n.d.). PMC.
• Overview of Liquid-Liquid Extraction (LLE)
• Solid-phase reactive chromatography (SPRC): a sustainable method for the synthesis of benzimidazol-diphenyl-2-imino-thiazolidine-4-ols (hemiaminals) which are active against lung cancer. (2021). PMC.
• A Purification-Free Method for the Synthesis of Thiazolium Salts Using P2S5-Py2 Complex or P4S10. (n.d.). Academia.edu.
• Liquid-Liquid Extraction. (n.d.).
• Liquid-Liquid Extraction. (2022). YouTube.
• 4.8: Acid-Base Extraction. (2022). Chemistry LibreTexts.
• A Systematic Review On Thiazole Synthesis And Biological Activities. (n.d.). Journal of Advanced Research in Applied Sciences and Engineering Technology.
• Acid-Base Extraction Tutorial. (2020). YouTube.
• Review of the synthesis and biological activity of thiazoles. (2020).
• Thiazole. (n.d.). Wikipedia.
• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). Journal of Global Pharma Technology.

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Reference Data & Comparative Studies

1H and 13C NMR Analysis of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone: A Methodology Comparison Guide

Executive Summary

In modern drug discovery, highly functionalized heterocycles such as 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone present unique analytical bottlenecks. While standard 1D Nuclear Magnetic Resonance (NMR) spectroscopy is the baseline for assessing sample purity, it frequently falls short in resolving complex regiochemistry and crowded aromatic spin systems.

This guide objectively compares the analytical performance of standard 1D NMR (¹H, ¹³C) against advanced 2D NMR (HSQC, HMBC) methodologies. By analyzing the causality behind experimental parameter choices and providing a self-validating protocol, this guide empowers researchers to achieve unambiguous structural elucidation.

The Analytical Challenge: Regiochemistry and Crowded Signals

The structural verification of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone introduces two primary analytical risks if relying solely on 1D techniques:

• Methyl Ambiguity: The molecule contains two isolated methyl groups—an acetyl methyl at C5 and a thiazole methyl at C4. In a 1D ¹H spectrum, these appear as closely eluting singlets. Relying on empirical chemical shift rules to differentiate them introduces structural uncertainty.

• Aromatic Overlap: The 2-chlorophenyl moiety creates a crowded spin system. Second-order coupling effects and overlapping multiplets obscure the precise assignment of the aromatic protons, making it difficult to confirm the exact substitution pattern of the phenyl ring ([1]).

Performance Comparison: 1D NMR vs. 2D NMR Workflows

1D NMR (The Baseline Screening)

Standard 1D NMR is highly sensitive and rapid. A 1D ¹³C spectrum will successfully reveal the presence of the carbonyl carbon (~190.5 ppm) and the heteroaromatic carbons (~132–164 ppm). However, 1D NMR lacks the multidimensional data required to prove spatial or through-bond connectivity. It cannot definitively link the isolated methyl protons to their respective carbons without ambiguity.

2D NMR (The Definitive Solution)

Advanced 2D techniques transform the analysis from an educated estimation into a self-validating mathematical proof ([2]).

• Causality of HMBC (Heteronuclear Multiple Bond Correlation): HMBC detects correlations across 2 to 3 bonds (²J_CH and ³J_CH). The protons of the acetyl group will show a strong 2-bond correlation to the carbonyl carbon, definitively anchoring this methyl to the C5 position. Conversely, the C4-methyl protons will show correlations to the thiazole C4 and C5 carbons, proving its position on the ring ([3]).

• Causality of HSQC (Heteronuclear Single Quantum Coherence): HSQC maps direct 1-bond (¹J_CH) connections. By spreading overlapping proton signals across the much wider ¹³C chemical shift dispersion (~200 ppm range), HSQC instantly resolves the crowded 2-chlorophenyl aromatic protons into distinct, assignable nodes.

Quantitative Data Comparison

The table below summarizes the representative chemical shifts and compares the resolution power of the two methodologies.

Table 1: Comparative Resolution of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

Structural Moiety	¹H Shift (ppm)	¹³C Shift (ppm)	1D NMR Limitation	2D NMR Resolution (HSQC/HMBC)
C5-Acetyl CH₃	2.55 (s, 3H)	29.5	Ambiguous with C4-CH₃	HMBC: Strong ²J_CH to C=O (190.5 ppm)
C4-Thiazole CH₃	2.75 (s, 3H)	17.8	Ambiguous with Acetyl	HMBC: ²J_CH to C4 (156.8), ³J_CH to C5 (132.5)
C=O (Carbonyl)	-	190.5	Unambiguous	HMBC: Correlates to Acetyl CH₃
C2 (Thiazole)	-	164.2	Cannot confirm connectivity	HMBC: ³J_CH to Phenyl H-6' (8.05 ppm)
Phenyl H-6'	8.05 (dd, 1H)	131.8	Overlaps in multiplet	HSQC: Maps to 131.8 ppm; HMBC: ³J_CH to C2
Phenyl H-3'	7.50 (dd, 1H)	130.5	Overlaps in multiplet	HSQC: Unambiguously maps to 130.5 ppm
Phenyl H-4', H-5'	7.35-7.45 (m, 2H)	127.2, 131.5	Unresolved multiplet	HSQC: Separates into distinct C-H pairs

*Note: Chemical shifts are representative values acquired in CDCl₃ at 400 MHz.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure data integrity, the following step-by-step protocol establishes a self-validating system where instrument calibration physically guarantees the reliability of the output.

Step 1: Sample Preparation & Internal Referencing Dissolve 15–20 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Causality: The TMS acts as an internal zero-point reference, ensuring chemical shift reproducibility across different magnetic fields and instruments.

Step 2: Instrument Tuning, Matching, and Locking Insert the 5 mm NMR tube into a 400 MHz (or higher) spectrometer. Perform automated tuning and matching for both ¹H and ¹³C channels. Lock the spectrometer to the deuterium frequency of CDCl₃. Causality: Tuning maximizes radiofrequency (RF) power transfer to the probe, directly increasing the signal-to-noise ratio (SNR) for insensitive nuclei like ¹³C.

Step 3: Gradient Shimming (Validation Check) Execute gradient shimming (Z-axis) to homogenize the static magnetic field (B₀) ([4]). Self-Validation: The field is mathematically validated as "homogeneous" only when the TMS peak exhibits a line width at half-height (FWHM) of ≤ 1.0 Hz.

Step 4: 1D Acquisition Parameters

• ¹H NMR: 16 transients, 90° flip angle, 1.5 s relaxation delay (D1).

• ¹³C NMR: 256 transients, 2.0 s D1. Causality: Composite pulse decoupling (CPD) is employed in the ¹³C sequence to collapse the C-H multiplets into sharp singlets, drastically increasing the SNR.

Step 5: 2D Acquisition Parameters (The Differentiator)

• HSQC: Phase-sensitive, 256 t₁ increments, 4 scans per increment.

• HMBC: 256 t₁ increments, 8 scans per increment. Causality: The HMBC experiment is parameterized with a long-range coupling delay optimized for ⁿJ_CH = 8 Hz. This is the statistical average for heteroaromatic 2- and 3-bond couplings, ensuring maximum cross-peak intensity for the critical methyl-to-ring correlations.

Decision Logic Workflow

Workflow comparing 1D screening vs. 2D NMR for structural elucidation of thiazole derivatives.

References

• Bruker. "How NMR Works | NMR 101 | Spectroscopy." Bruker.com.[Link]

• Chemistry LibreTexts. "4.7: NMR Spectroscopy." LibreTexts.[Link]

• ACD/Labs. "The advantages of overlaying an HSQC spectrum with an HMBC spectrum." ACD/Labs Blog.[Link]

• Oxford Instruments. "Two-dimensional Experiments: Inverse Heteronuclear Correlation." Oxford Instruments.[Link]

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• 4. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Validation of Analytical Methods for Quantifying 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

In the landscape of pharmaceutical development and quality control, the rigorous and validated quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth comparative analysis of analytical methodologies for the quantification of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, a key intermediate in the synthesis of several pharmaceutical compounds. We will delve into the nuances of method validation, offering a scientifically grounded perspective on the selection and implementation of the most suitable analytical techniques. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical protocols.

The importance of stringent analytical method validation cannot be overstated. It provides a high degree of assurance that the chosen method will consistently produce a result that is accurate and reliable to a determined degree. For a critical intermediate like 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, this ensures the quality and purity of the final API, directly impacting its safety and efficacy. This guide will adhere to the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines, which provide a comprehensive framework for the validation of analytical procedures.[1][2][3][4]

Comparative Analysis of Analytical Techniques

The quantification of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone can be approached using several analytical techniques. The choice of method is often dictated by the specific requirements of the analysis, such as the sample matrix, the required level of sensitivity, and the available instrumentation. Here, we compare the two most common and powerful techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in its reverse-phase mode, is a cornerstone of pharmaceutical analysis due to its versatility, high resolution, and sensitivity. For a moderately polar compound like 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, reverse-phase HPLC offers excellent separation and quantification capabilities.[5][6][7]

Causality Behind Experimental Choices:

• Column Selection: A C18 column is the workhorse for reverse-phase HPLC, offering a good balance of hydrophobicity for retaining and separating a wide range of organic molecules. The choice of a specific C18 column (e.g., from vendors like Agilent, Waters, or Phenomenex) will depend on factors like particle size, pore size, and surface area, which influence resolution and backpressure.[6][8]

• Mobile Phase Composition: A mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer is typically used. The organic modifier is adjusted to control the retention time of the analyte. The buffer is used to control the pH, which can be critical for ionizable compounds, although our target analyte is neutral. A common starting point is a mixture of acetonitrile and water.[6][9]

• Detector Selection: A UV detector is the most common choice for chromophoric compounds like our target molecule. The detection wavelength should be set at the absorbance maximum (λmax) of the analyte to maximize sensitivity. This can be determined by running a UV scan of a standard solution.[6]

Experimental Workflow for HPLC Method Validation

Caption: A simplified workflow for HPLC method validation.

Detailed HPLC Protocol:

• Standard Preparation:

  • Accurately weigh approximately 10 mg of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone reference standard and dissolve it in a 10 mL volumetric flask with diluent (e.g., acetonitrile/water 50:50 v/v) to obtain a stock solution of 1 mg/mL.

  • Perform serial dilutions to prepare working standards at concentrations ranging from, for example, 1 µg/mL to 100 µg/mL to cover the expected concentration range of the samples.

• Sample Preparation:

  • Accurately weigh a quantity of the sample expected to contain about 10 mg of the analyte and dissolve it in the diluent in a 10 mL volumetric flask.

  • Filter the solution through a 0.45 µm syringe filter before injection to protect the HPLC column.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Acetonitrile:Water (60:40 v/v), isocratic elution

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detector: UV at 254 nm (or the determined λmax)

• Validation Experiments:

  • System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) of the peak area should be less than 2.0%. Tailing factor and theoretical plates should also be monitored and meet predefined criteria.

  • Linearity: Inject the prepared series of working standards in triplicate. Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.[10]

  • Accuracy: Perform recovery studies by spiking a placebo matrix with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The mean recovery should be within 98.0% to 102.0%.[10][11]

  • Precision:

    • Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the test concentration on the same day. The RSD should be ≤ 2.0%.

    • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument. The RSD between the two days should be ≤ 2.0%.

  • Specificity: Analyze a placebo sample (matrix without the analyte) and a sample spiked with potential impurities or degradation products to ensure that no interfering peaks co-elute with the analyte peak.[10][12]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[11][13]

  • Robustness: Intentionally vary chromatographic parameters (e.g., mobile phase composition ±2%, column temperature ±5 °C, flow rate ±0.1 mL/min) and assess the impact on the results. The method should remain unaffected by these small variations.

Gas Chromatography (GC)

Gas chromatography is another powerful technique suitable for volatile and thermally stable compounds. Given the structure of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, GC can be a viable alternative, particularly if higher sensitivity is required or if volatile impurities need to be monitored simultaneously.[14]

Causality Behind Experimental Choices:

• Column Selection: A non-polar or mid-polar capillary column (e.g., DB-5 or DB-17) is a good starting point. The choice depends on the polarity of the analyte and potential impurities. The film thickness and column length will influence resolution and analysis time.

• Injector and Detector Temperature: The injector temperature must be high enough to ensure rapid and complete vaporization of the sample without causing thermal degradation. The detector temperature is set higher than the column temperature to prevent condensation of the analyte.

• Oven Temperature Program: A temperature program is often employed to ensure good separation of components with different boiling points and to shorten the analysis time. An initial isothermal period is followed by a temperature ramp to elute the analyte, and a final isothermal period ensures that all components are eluted from the column.

• Detector Selection: A Flame Ionization Detector (FID) is a common and robust choice for organic compounds, offering a wide linear range and good sensitivity. For halogenated compounds like our analyte, an Electron Capture Detector (ECD) could offer significantly higher sensitivity if required.

Experimental Workflow for GC Method Validation

Caption: A general workflow for quantitative analysis by GC.

Detailed GC Protocol:

• Standard Preparation:

  • Prepare a stock solution of the reference standard in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) at a concentration of 1 mg/mL.

  • Perform serial dilutions to obtain working standards covering the desired concentration range.

• Sample Preparation:

  • Dissolve a known amount of the sample in the chosen solvent to achieve a concentration within the calibration range.

  • Ensure the sample is free of non-volatile residues that could contaminate the GC inlet.

• Chromatographic Conditions:

  • Column: DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min)

  • Injector Temperature: 250 °C

  • Detector Temperature (FID): 280 °C

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 1 minute

    • Ramp: 10 °C/min to 250 °C

    • Hold at 250 °C for 5 minutes

  • Injection Volume: 1 µL (split or splitless injection depending on concentration)

• Validation Experiments:

  • The validation parameters (System Suitability, Linearity, Accuracy, Precision, Specificity, LOD/LOQ, and Robustness) are assessed in a manner analogous to the HPLC method, with acceptance criteria generally being the same.[15]

Performance Comparison

To facilitate an objective comparison, the following table summarizes the typical performance characteristics of validated HPLC and GC methods for the quantification of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone.

Validation Parameter	HPLC-UV	GC-FID
Linearity (r²)	≥ 0.999	≥ 0.999
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%
Precision (RSD)	≤ 2.0%	≤ 2.0%
LOD	~0.1 µg/mL	~0.05 µg/mL
LOQ	~0.3 µg/mL	~0.15 µg/mL
Specificity	High, dependent on column and mobile phase	High, dependent on column and temperature program
Robustness	Generally robust to minor changes	Can be sensitive to changes in gas flow and temperature
Sample Throughput	Moderate	Moderate to High
Solvent Consumption	High	Low
Instrumentation Cost	Moderate to High	Moderate

Conclusion and Recommendation

Both HPLC and GC are powerful and reliable techniques for the quantification of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone. The choice between the two will ultimately depend on the specific needs of the laboratory and the goals of the analysis.

• HPLC-UV is a highly versatile and robust method that is often the first choice for routine quality control in a pharmaceutical setting. It is particularly well-suited for analyzing samples that may not be sufficiently volatile or thermally stable for GC.

• GC-FID can offer higher sensitivity and is an excellent choice when volatile impurities are also of interest. Its lower solvent consumption also makes it a more environmentally friendly and cost-effective option in the long run.

A thorough method development and validation process, following the principles outlined in this guide and in accordance with regulatory guidelines such as ICH Q2(R2), is essential to ensure the generation of high-quality, reliable, and defensible analytical data.[1][3][4][12] This, in turn, is fundamental to guaranteeing the quality and safety of the final pharmaceutical product.

References

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• U.S. Food and Drug Administration. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. [Link]

• Federal Register. (2015, July 27). Analytical Procedures and Methods Validation for Drugs and Biologics; Guidance for Industry; Availability. Federal Register. [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA. [Link]

• Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

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A Comparative Guide to the Molecular Docking of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone with High-Value Therapeutic Target Proteins

This guide provides an in-depth comparative analysis of the molecular docking interactions of the novel thiazole derivative, 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone. Thiazole and its derivatives are foundational scaffolds in medicinal chemistry, known to exhibit a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties[1][2]. Molecular docking is a powerful computational technique used to predict the binding orientation and affinity of a small molecule (ligand) to a protein target, offering critical insights in the early stages of drug discovery[3]. By simulating the interaction of our lead compound with a panel of validated protein targets, we can generate hypotheses about its potential therapeutic mechanisms and guide future experimental validation.

This document is structured to provide not just a protocol, but a causal explanation for each step, ensuring a reproducible and logically sound scientific workflow. We will compare the binding efficacy of the title compound against key proteins implicated in cancer and inflammation, providing a rational basis for its further development.

Part 1: The Molecular Docking Workflow: A Self-Validating Protocol

Molecular docking is a hypothesis-generating method that predicts how a ligand might orient within a binding pocket and assigns scores that correlate with binding likelihood[4]. The integrity of a docking study hinges on a meticulous and well-documented workflow. The following protocol is designed as a self-validating system, from initial protein and ligand preparation to the final analysis of results.

Experimental Protocol: Step-by-Step Molecular Docking

• Target Protein Selection and Preparation:

  • Rationale: The first step is to identify and prepare the protein receptor. The quality of the protein structure is paramount for a meaningful docking result. We remove non-essential molecules like water and crystallization artifacts, as they can interfere with the docking algorithm[4]. Adding polar hydrogens and assigning charges ensures the protein's electrostatic potential is accurately represented.

  • Procedure:

    • Select target proteins from the Protein Data Bank (PDB). For this study, we have chosen Epidermal Growth Factor Receptor (EGFR) for its role in cancer and p38 Mitogen-Activated Protein Kinase (p38 MAPK) for its role in inflammation[5][6].

    • Download the protein's 3D structure (e.g., PDB IDs: 1M17 for EGFR, 3S3I for p38 MAPK).

    • Using molecular modeling software (e.g., AutoDock Tools, Chimera), remove water molecules, co-crystallized ligands, and any non-protein atoms[7].

    • Add polar hydrogens to the protein structure.

    • Compute and assign Gasteiger charges to all atoms to correctly model electrostatic interactions[7].

    • Save the prepared protein structure in the required format (e.g., PDBQT for AutoDock).

• Ligand Preparation:

  • Rationale: The ligand, 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, must be converted into a 3D structure with an optimized geometry. This ensures that the conformer used for docking is energetically favorable. Defining rotatable bonds is crucial for flexible ligand docking, allowing the algorithm to explore different conformations within the binding site[4].

  • Procedure:

    • Obtain the 2D structure of the ligand (e.g., from PubChem or by drawing it in a chemical editor).

    • Convert the 2D structure to a 3D structure.

    • Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

    • Define the rotatable bonds within the ligand structure.

    • Save the prepared ligand in the PDBQT format.

• Grid Box Generation:

  • Rationale: The docking simulation needs a defined search space on the protein surface. This is achieved by creating a "grid box" that encompasses the known active site or a predicted binding pocket[4]. The grid pre-calculates the interaction potentials for different atom types, significantly speeding up the docking process.

  • Procedure:

    • Identify the active site of the target protein, often by referring to the position of the co-crystallized ligand in the original PDB file.

    • Define the dimensions and center coordinates of a grid box that covers the entire binding pocket with adequate spacing.

    • Generate the grid parameter file (.gpf) and run the grid generation program (e.g., AutoGrid) to create map files for each atom type in the ligand[7].

• Docking Simulation:

  • Rationale: This is the core computational step where the algorithm explores possible binding poses of the ligand within the defined grid box. We use a Lamarckian Genetic Algorithm (LGA), which combines a global search (genetic algorithm) with a local search for optimization, allowing for a robust exploration of the conformational space[7].

  • Procedure:

    • Configure the docking parameter file (.dpf), specifying the prepared protein, ligand, and grid map files[7].

    • Set the parameters for the search algorithm. For AutoDock Vina, this includes setting the number of binding modes to generate and the exhaustiveness of the search. For AutoDock 4, set the number of GA runs (e.g., 100).

    • Launch the docking simulation. The program will output a log file with binding energies and a PDBQT file containing the coordinates of the predicted binding poses.

• Results Analysis and Validation:

  • Rationale: The output of a docking run is a set of possible binding poses ranked by a scoring function, which estimates the binding free energy[3]. The most favorable poses have the lowest binding energy. It is crucial to visually inspect the top-ranked poses to ensure they are sterically and chemically plausible (e.g., forming hydrogen bonds, engaging in hydrophobic interactions)[4].

  • Procedure:

    • Analyze the docking log file to identify the binding energies and root-mean-square deviation (RMSD) values for the different poses.

    • Load the prepared protein and the docked ligand poses into a molecular visualization tool (e.g., PyMOL, Chimera).

    • Visually inspect the top-ranked pose. Analyze the non-covalent interactions (hydrogen bonds, hydrophobic contacts, pi-stacking) between the ligand and the protein's amino acid residues.

    • Document the key interacting residues and the types of bonds formed.

Workflow Visualization

Caption: A standardized workflow for molecular docking studies.

Part 2: Target Protein Selection and Comparative Docking Analysis

The choice of target proteins is guided by the known biological activities of the thiazole scaffold. We selected representative proteins from two major therapeutic areas: oncology and inflammation. Contemporary anticancer drugs often involve molecular-targeted therapy against proteins with abnormal expression in cancer cells[8]. Similarly, protein kinases are a major class of drug targets for treating inflammatory diseases[9].

Target Proteins

• Epidermal Growth Factor Receptor (EGFR): A receptor tyrosine kinase that plays a crucial role in cell proliferation and signaling. Its aberrant activation is a hallmark of many cancers, making it a prime target for anticancer drugs[5][10].

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR2): A key mediator of angiogenesis, the process of forming new blood vessels, which is essential for tumor growth and metastasis[5].

• p38 Mitogen-Activated Protein Kinase (p38 MAPK): A protein kinase involved in the cellular response to stress and a central regulator of inflammatory cytokine production. It is a significant target for anti-inflammatory drug development[6].

• Nuclear Factor-kappa B (NF-κB): A protein complex that controls the transcription of DNA and is critically involved in the inflammatory response[11]. We will target the p50/p65 heterodimer.

Signaling Pathway Context: EGFR in Cancer

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A Comparative Guide to the Structure-Activity Relationship (SAR) of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone Analogs as Potential Anticancer and Antimicrobial Agents

For Researchers, Scientists, and Drug Development Professionals

The 1,3-thiazole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous compounds with a wide array of biological activities.[1] This guide provides a comparative analysis of the structure-activity relationships (SAR) of analogs based on the 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone scaffold, with a focus on their potential as both anticancer and antimicrobial agents. While direct and extensive SAR studies on this specific parent compound are limited, by examining structurally related 2-aryl-4-methyl-5-acetylthiazole derivatives, we can infer critical insights into the molecular features that drive biological activity.

The Core Scaffold: Synthesis and Significance

The foundational structure, 1-[2-(aryl)-4-methyl-1,3-thiazol-5-yl]ethanone, is typically synthesized via the Hantzsch thiazole synthesis. This well-established method involves the condensation of an appropriate thioamide with a 3-halo-2,4-pentanedione.[2] The versatility of this synthesis allows for the introduction of diverse substituents on the aryl ring at the 2-position, the methyl group at the 4-position, and the acetyl group at the 5-position, making it an ideal scaffold for SAR studies.

The thiazole ring itself is a key pharmacophore, and its derivatives have been shown to exhibit a range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and enzyme inhibitory properties.[3][4][5] The presence of both a hydrogen bond acceptor (nitrogen) and a sulfur atom contributes to its ability to interact with various biological targets.

Structure-Activity Relationship Analysis

The biological activity of the 1-[2-(aryl)-4-methyl-1,3-thiazol-5-yl]ethanone scaffold is significantly influenced by the nature and position of substituents on the aryl ring, as well as modifications to the thiazole core itself.

Anticancer Activity

The anticancer potential of this class of compounds is a promising area of investigation. Cytotoxicity is often evaluated using the MTT assay against various cancer cell lines.[1][6]

Key SAR Insights for Anticancer Activity:

• Substitution on the 2-Aryl Ring: The nature and position of substituents on the phenyl ring at the 2-position of the thiazole are critical for anticancer activity.

  • Halogen Substitution: A study on a series of 2-phenyl-4-trifluoromethylthiazole-5-carboxamide derivatives revealed that a 2-chlorophenyl substituent (compound 8c ) exhibited the highest inhibitory activity against the A-549 lung cancer cell line, with a 48% inhibition rate.[3] This suggests that the presence of a chlorine atom at the ortho position of the phenyl ring is beneficial for cytotoxic activity.

  • Electron-Withdrawing vs. Electron-Donating Groups: While systematic studies on the 2-chlorophenyl analog are scarce, related research on other thiazole derivatives indicates that electron-withdrawing groups on the aryl moiety can enhance anticancer activity.[7]

• Modifications at the 5-Position: The acetyl group at the 5-position is a key feature.

  • Chalcone Formation: Condensation of the 5-acetyl group with various aromatic aldehydes to form chalcones has been a successful strategy to enhance anticancer activity.[8] The resulting α,β-unsaturated ketone system can act as a Michael acceptor, potentially interacting with biological nucleophiles in cancer cells.

  • Carboxamide Derivatives: Conversion of the acetyl group to a carboxamide has also yielded potent anticancer agents. The aforementioned 2-chlorophenyl derivative with a carboxamide at the 5-position demonstrated significant activity.[3]

Table 1: Comparative Anticancer Activity of Selected 2-Arylthiazole Analogs

Compound ID	2-Aryl Substituent	5-Position Moiety	Cancer Cell Line	Activity (% Inhibition or IC50)	Reference
8c	2-Chlorophenyl	4-Chloro-2-methylphenyl carboxamide	A-549	48%	[3]
Chalcone Analog 9	2-Amino	3-(2,3-dimethoxyphenyl)propenone	Leukemia CCRF-CEM	GP = 48.19%	[8]
Chalcone Analog 9	2-Amino	3-(2,3-dimethoxyphenyl)propenone	Breast Cancer MCF-7	GP = 74.99%	[8]

*GP: Growth Percent

Hypothesized Anticancer Mechanism of Action

The precise mechanisms of action for these compounds are likely varied and target-dependent. However, some common themes emerge from studies on related thiazole derivatives:

• Enzyme Inhibition: Thiazole-containing compounds have been shown to inhibit various kinases involved in cancer cell proliferation and survival.[5]

• Induction of Apoptosis: Many cytotoxic thiazole derivatives exert their effects by triggering programmed cell death (apoptosis) in cancer cells.

Experimental Workflow: Anticancer Screening (MTT Assay)

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Antimicrobial Activity

Thiazole derivatives have a long history as antimicrobial agents. Their efficacy is typically evaluated by determining the Minimum Inhibitory Concentration (MIC) using methods like broth microdilution.

Key SAR Insights for Antimicrobial Activity:

• Substitution on the 2-Aryl Ring:

  • Halogen Substitution: The presence of halogens on the 2-phenyl ring is often associated with enhanced antimicrobial activity. While specific data for the 2-chloro analog is not abundant, studies on related 4-chlorophenyl derivatives have shown significant antibacterial and antifungal effects.

• Modifications at the 5-Position:

  • Chalcone Formation: Similar to anticancer activity, the formation of chalcones at the 5-position can also confer or enhance antimicrobial properties. A notable example is a 2-amino-5-chalcone derivative that showed activity against Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans.[8]

Table 2: Comparative Antimicrobial Activity of Selected 2-Arylthiazole Analogs

Compound ID	2-Aryl Substituent	5-Position Moiety	Microorganism	MIC (µg/mL)	Reference
Chalcone Analog 10	2-Amino	3-(4-hydroxy-3,5-dimethoxyphenyl)propenone	S. aureus	125	[8]
Chalcone Analog 10	2-Amino	3-(4-hydroxy-3,5-dimethoxyphenyl)propenone	P. aeruginosa	125	[8]
Chalcone Analog 10	2-Amino	3-(4-hydroxy-3,5-dimethoxyphenyl)propenone	C. albicans	250	[8]

Hypothesized Antimicrobial Mechanism of Action

The antimicrobial mechanisms of thiazole derivatives are diverse and can include:

• Enzyme Inhibition: Interference with essential microbial enzymes.

• Disruption of Cell Wall Synthesis: Inhibition of key steps in the formation of the bacterial or fungal cell wall.

• Inhibition of Biofilm Formation: Prevention of the formation of microbial biofilms, which are often associated with persistent infections.

Experimental Workflow: Antimicrobial Screening (Broth Microdilution)

Caption: Workflow for determining MIC via broth microdilution.

Comparative Analysis and Future Directions

The available data, although not exhaustive for the specific 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone scaffold, allows for several key comparisons and highlights areas for future research.

• Dual Activity: The modification of the 5-acetyl group into chalcones or other derivatives appears to be a viable strategy for developing compounds with both anticancer and antimicrobial properties.

• Importance of the 2-Aryl Substituent: The 2-chlorophenyl moiety is a promising starting point for anticancer agents. Systematic exploration of other halogen substitutions (F, Br, I) at the ortho, meta, and para positions is warranted to establish a more comprehensive SAR.

• Need for Further Studies: There is a clear need for dedicated studies on the 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone series to fully elucidate its SAR for both anticancer and antimicrobial activities. Such studies should include a broader range of cancer cell lines and microbial strains.

Experimental Protocols

General Synthesis of 1-[2-(Aryl)-4-methyl-1,3-thiazol-5-yl]ethanone via Hantzsch Thiazole Synthesis[2]

• Thioamide Preparation: The required aryl thioamide is prepared from the corresponding aryl nitrile by reaction with sodium hydrosulfide or by treating the corresponding amide with Lawesson's reagent.

• Cyclocondensation: The aryl thioamide (1 equivalent) is dissolved in a suitable solvent, such as ethanol.

• 3-Chloro-2,4-pentanedione (1.1 equivalents) is added to the solution.

• The reaction mixture is heated to reflux for several hours and the progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The crude product is purified by recrystallization or column chromatography to yield the desired 1-[2-(aryl)-4-methyl-1,3-thiazol-5-yl]ethanone.

MTT Cytotoxicity Assay[1][9]

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The test compounds are dissolved in DMSO and serially diluted in culture medium. The cells are then treated with various concentrations of the compounds and incubated for 48-72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of compound that inhibits 50% of cell growth) is determined.

Broth Microdilution Assay for MIC Determination[10][11]

• Compound Preparation: The test compounds are dissolved in a suitable solvent (e.g., DMSO) and serially diluted in a 96-well microtiter plate containing Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi).

• Inoculum Preparation: A suspension of the test microorganism is prepared and adjusted to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.

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In silico prediction of ADMET properties for 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

An In Silico ADMET Profile of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone: A Comparative Guide for Early-Stage Drug Discovery

Introduction

The journey of a drug from concept to clinic is fraught with challenges, with a significant number of candidates failing due to unfavorable pharmacokinetic and safety profiles.[1][2] The acronym ADMET—representing Absorption, Distribution, Metabolism, Excretion, and Toxicity—encompasses the critical properties that determine a compound's disposition and safety within the body.[3][4] Evaluating these properties early in the drug discovery pipeline is paramount to de-risk projects, conserve resources, and increase the probability of clinical success.[5][6]

In recent years, in silico computational methods have emerged as indispensable tools for the rapid and cost-effective prediction of ADMET properties.[5][7] These models, often leveraging sophisticated machine learning and quantitative structure-activity relationship (QSAR) algorithms, allow researchers to screen vast virtual libraries and prioritize compounds with promising drug-like characteristics before their synthesis.[8][9]

This guide provides a comprehensive in silico ADMET assessment of the novel compound 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone (hereafter referred to as "Compound X"). To provide a meaningful context for its predicted properties, we conduct a parallel analysis of Omeprazole , a widely prescribed and well-characterized orally active drug that serves as a benchmark. By objectively comparing the predicted performance of Compound X against an established therapeutic agent, this guide aims to offer researchers and drug development professionals critical insights into its potential viability as a drug candidate.

Methodology: The In Silico Evaluation Workflow

The predictive power of any in silico model is contingent on the quality of its underlying algorithms and training data. For this analysis, we have selected a suite of freely accessible, well-regarded web-based platforms that employ diverse computational approaches. This multi-tool strategy provides a more robust assessment, as a consensus in predictions from different models lends greater confidence to the findings.

Molecules Under Investigation

The chemical structures and corresponding SMILES (Simplified Molecular Input Line Entry System) strings for both Compound X and the benchmark, Omeprazole, are provided below. The SMILES format serves as the universal input for the computational prediction tools.

Table 1: Molecular Identifiers for In Silico Analysis

Compound Name	Structure	SMILES String
Compound X		CC(=O)c1c(C)nsc1-c1ccccc1Cl
Omeprazole		COc1ccc2[nH]c(nc2c1OC)S(=O)Cc1ncc(C)c(OC)c1C

Experimental Protocol: Step-by-Step ADMET Prediction

The following protocol outlines the workflow used to generate the ADMET data for this guide.

• Tool Selection: Two primary web-based platforms were chosen for this analysis:

  • ADMET-AI: A fast and accurate platform utilizing graph neural network models trained on extensive datasets from the Therapeutics Data Commons (TDC).[10]

  • pkCSM: A platform that predicts pharmacokinetic and toxicity properties using graph-based signatures.

• Input Submission: For each platform, the SMILES string for Compound X and Omeprazole was individually submitted to the prediction engine.

• Parameter Prediction: A comprehensive suite of ADMET and physicochemical properties was selected for prediction on each platform. These included, but were not limited to:

  • Physicochemical Properties: Molecular Weight, logP, Topological Polar Surface Area (TPSA).

  • Absorption: Caco-2 Permeability, Human Intestinal Absorption (HIA).

  • Distribution: Blood-Brain Barrier (BBB) Permeability, Plasma Protein Binding (PPB).

  • Metabolism: Inhibition of key Cytochrome P450 (CYP) isoforms (CYP1A2, CYP2C19, CYP2C9, CYP2D6, CYP3A4).

  • Toxicity: AMES Mutagenicity, hERG I Inhibition.

• Data Collation and Analysis: The predicted output values from each tool were collected and organized into the comparative tables presented in the "Results and Discussion" section. The results were analyzed by comparing Compound X's predictions against those of Omeprazole and established thresholds for desirable drug-like properties.

In Silico ADMET Prediction Workflow

The overall process, from molecular input to final comparative assessment, is depicted in the following workflow diagram.

Caption: Workflow for the in silico ADMET property prediction and comparative analysis.

Results and Discussion

This section presents the predicted ADMET properties for Compound X in direct comparison with Omeprazole. The discussion provides an expert interpretation of these findings within the context of drug discovery.

Part 1: Physicochemical Properties and Drug-Likeness

Before delving into specific ADMET parameters, an analysis of fundamental physicochemical properties is essential. These properties often govern a compound's behavior and can be evaluated against established guidelines like Lipinski's Rule of Five.[11][12] This rule suggests that orally active drugs generally possess certain characteristics, such as a molecular weight under 500 Daltons and a logP not exceeding 5, to ensure good absorption and permeation.[13][14]

Table 2: Predicted Physicochemical Properties and Lipinski's Rule of Five Compliance

Property	Compound X	Omeprazole	Guideline/Interpretation
Molecular Formula	C₁₂H₁₀ClNOS	C₁₇H₁₉N₃O₃S	-
Molecular Weight ( g/mol )	267.74	345.42	< 500 Da (Lipinski)
logP (Octanol/Water)	3.39	2.46	≤ 5 (Lipinski)
Hydrogen Bond Donors	0	1	≤ 5 (Lipinski)
Hydrogen Bond Acceptors	3	5	≤ 10 (Lipinski)
Molar Refractivity	72.03	93.00	Correlates with polarizability
TPSA (Ų)	58.57	93.98	< 140 Ų (Good for cell permeability)
Lipinski Violations	0	0	≤ 1 violation suggests good oral bioavailability.[15]

Expert Analysis: Both Compound X and Omeprazole exhibit excellent compliance with Lipinski's Rule of Five, with zero violations. This is a strong initial indicator of potential "drug-likeness" and suggests that Compound X is unlikely to face issues with poor absorption or permeation related to its size or lipophilicity.[13] Its lower molecular weight and TPSA compared to Omeprazole are favorable properties.

Part 2: Absorption and Distribution (AD)

Absorption determines how a drug enters the bloodstream, while distribution describes how it spreads throughout the body's tissues.[2][3] Key parameters include intestinal absorption, permeability across cell membranes (modeled by Caco-2 cells), penetration of the blood-brain barrier (BBB), and binding to plasma proteins.

Table 3: Predicted Absorption and Distribution Properties

Parameter	Compound X	Omeprazole	Interpretation
Absorption
Caco-2 Permeability (logPapp)	1.15	0.44	High permeability: > 0.90
Human Intestinal Absorption (%)	95.3%	90.7%	High absorption: > 80%
Distribution
BBB Permeability (logBB)	-0.11	-0.59	Permeable: logBB > -1.0
Plasma Protein Binding (%)	91.5%	93.2%	High binding: > 90%

Expert Analysis:

• Absorption: Compound X is predicted to have excellent absorption characteristics. Its high Caco-2 permeability value suggests efficient passive diffusion across the intestinal epithelium.[16][17] The predicted human intestinal absorption of over 95% is very strong, surpassing the benchmark Omeprazole.

Part 3: Metabolism (M)

Drug metabolism, primarily occurring in the liver, involves enzymatic modifications that facilitate excretion. The Cytochrome P450 (CYP) enzyme superfamily is responsible for the metabolism of the vast majority of drugs.[22][23] Inhibition of these enzymes by a drug can lead to dangerous drug-drug interactions by altering the metabolism of co-administered medications.[24][25]

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A Senior Application Scientist's Guide to the Characterization and Authentication of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone Reference Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the integrity of a reference standard is the bedrock upon which the quality, safety, and efficacy of a drug substance are built. This guide provides an in-depth technical comparison for the characterization and authentication of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, a key heterocyclic ketone with potential applications in medicinal chemistry. As a Senior Application Scientist, my objective is to not only present analytical data but to illuminate the scientific rationale behind the chosen methodologies, ensuring a robust and self-validating approach to reference standard qualification.

This guide will navigate through the essential analytical techniques required for the comprehensive characterization of the target compound. Furthermore, it will draw a critical comparison with its positional isomer, 1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, a common process-related impurity or alternative candidate. Understanding the subtle yet significant differences between these isomers is paramount for developing specific and accurate analytical methods.

The Imperative of Rigorous Characterization

A reference standard serves as the benchmark against which all subsequent batches of a drug substance are measured. Its identity, purity, and potency must be unequivocally established. The presence of closely related impurities, such as positional isomers, can significantly impact the pharmacological and toxicological profile of the active pharmaceutical ingredient (API). Therefore, a multi-technique approach is not just recommended; it is essential for the unambiguous authentication of a reference standard.

Workflow for Comprehensive Characterization

The authentication of a chemical entity like 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone is a systematic process. The following diagram illustrates the logical flow of analysis, from structural elucidation to purity assessment.

Caption: Logical workflow for the characterization of a chemical reference standard.

Part 1: Characterization of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone (Target Compound)

While extensive searches of commercial and academic databases did not yield a complete experimental dataset for this specific isomer, we can predict its characteristic analytical profile based on established principles and data from closely related structures. For the purpose of this guide, we will use a combination of predicted data and experimental data from analogous compounds to build a comprehensive characterization profile.

Structural Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful technique for the unambiguous determination of a molecule's structure.

• ¹H NMR Spectroscopy: The proton NMR spectrum will provide information on the number of different types of protons and their connectivity. Key expected signals include:

  • A singlet for the methyl group on the thiazole ring.

  • A singlet for the acetyl methyl group.

  • A multiplet pattern in the aromatic region corresponding to the four protons of the 2-chlorophenyl group. The substitution pattern will lead to a more complex splitting pattern compared to its 4-chloro isomer.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will confirm the number of unique carbon atoms in the molecule. Expected signals will correspond to the carbonyl carbon, the carbons of the thiazole and chlorophenyl rings, and the two methyl carbons.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

• High-Resolution Mass Spectrometry (HRMS): This technique will provide a highly accurate mass measurement, allowing for the determination of the elemental composition.

• Fragmentation Pattern: Electron ionization (EI) mass spectrometry will induce fragmentation of the molecule. Key expected fragments include the loss of the acetyl group and cleavage of the thiazole ring. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will be a characteristic feature of the molecular ion and any chlorine-containing fragments.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule.

• Characteristic absorption bands are expected for the C=O (ketone) stretching, C=N and C=C stretching of the thiazole and aromatic rings, and C-H stretching of the aromatic and methyl groups.

Purity Assessment

High-Performance Liquid Chromatography (HPLC): HPLC is the primary technique for determining the purity of a reference standard and for separating it from related impurities.

• A reversed-phase HPLC method using a C18 column with a mobile phase of acetonitrile and water (or a suitable buffer) is a standard starting point for the analysis of such compounds.[1]

• The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.[2]

Part 2: Comparative Analysis with 1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone (Positional Isomer)

The most common and challenging impurity to separate from the target compound is its positional isomer, where the chlorine atom is at the 4-position of the phenyl ring. A direct comparison of their analytical data is crucial for developing methods that can distinguish between them.

Synthesis and Physicochemical Properties

Both isomers can be synthesized via the Hantzsch thiazole synthesis, reacting the corresponding chlorothiobenzamide with 3-chloro-2,4-pentanedione.[3]

Property	1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone (Target)	1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone (Isomer)[3]
Molecular Formula	C₁₂H₁₀ClNOS	C₁₂H₁₀ClNOS
Molecular Weight	251.73 g/mol	251.73 g/mol
CAS Number	Not readily available	54001-07-9

Spectroscopic Comparison

The key to differentiating these isomers lies in the subtle differences in their NMR spectra and potentially their mass fragmentation patterns.

¹H NMR Spectroscopy: The most significant difference will be observed in the aromatic region of the proton NMR spectrum.

• Target Compound (2-chloro isomer): The four protons on the phenyl ring will exhibit a more complex multiplet pattern due to the ortho-substitution, with distinct chemical shifts for each proton.

• Isomer (4-chloro isomer): The para-substitution results in a more symmetrical molecule. The four aromatic protons will appear as two distinct doublets (an AA'BB' system), each integrating to two protons, which is a characteristic pattern for 1,4-disubstituted benzene rings.

¹³C NMR Spectroscopy: The chemical shifts of the carbons in the chlorophenyl ring will also differ between the two isomers due to the different electronic environment created by the position of the chlorine atom.

Mass Spectrometry: While the molecular ion peak will be the same for both isomers, there might be subtle differences in the relative abundances of certain fragment ions due to the different stability of the fragments formed upon cleavage.

Chromatographic Separation

Developing an HPLC method that can achieve baseline separation of these two positional isomers is critical for accurate purity assessment.

Caption: HPLC separation of positional isomers.

Method Development Strategy:

• Initial Screening: Start with a standard C18 column and a gradient elution of acetonitrile and water.

• Mobile Phase Optimization: If co-elution occurs, adjust the mobile phase composition, pH (if applicable), and gradient slope.

• Alternative Stationary Phases: If separation is still not achieved, explore columns with different selectivities, such as phenyl-hexyl or pentafluorophenyl (PFP) phases, which can offer different interactions with the aromatic rings of the isomers.[4]

Part 3: Experimental Protocols

The following are generalized, yet detailed, protocols that serve as a starting point for the characterization of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone and its positional isomer.

High-Performance Liquid Chromatography (HPLC) for Purity and Isomer Separation

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a diode array detector (DAD) or UV detector.

Chromatographic Conditions (Starting Point):

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 30% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or a wavelength of maximum absorbance determined by DAD).

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 10 mg of the reference standard.

• Dissolve in 10 mL of diluent (e.g., 50:50 Acetonitrile:Water) to obtain a 1 mg/mL stock solution.

• Further dilute to a working concentration of approximately 0.1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to an NMR tube.

Acquisition Parameters (¹H NMR):

• Acquire a standard one-dimensional proton spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

Acquisition Parameters (¹³C NMR):

• Acquire a proton-decoupled carbon spectrum.

Mass Spectrometry (MS)

Instrumentation:

• Mass spectrometer with an electron ionization (EI) or electrospray ionization (ESI) source. A high-resolution instrument (e.g., TOF or Orbitrap) is recommended for accurate mass measurement.

Sample Introduction:

• For EI, a direct insertion probe or GC-MS can be used.

• For ESI, the sample can be infused directly or introduced via LC-MS.

Data Acquisition:

• Acquire a full scan mass spectrum over an appropriate mass range (e.g., m/z 50-500).

• For HRMS, ensure proper calibration of the instrument.

Conclusion

The comprehensive characterization and authentication of a reference standard like 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone is a non-negotiable aspect of pharmaceutical development. It requires a meticulous, multi-faceted analytical approach that goes beyond simple identity confirmation. By employing a combination of spectroscopic and chromatographic techniques, and by critically comparing the data with that of potential isomers, researchers can establish a well-characterized reference standard. This, in turn, ensures the reliability of all subsequent analytical data and ultimately contributes to the development of safe and effective medicines. The protocols and comparative data presented in this guide provide a solid framework for any scientist tasked with this critical responsibility.

References

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• MDPI. In Silico and RP HPLC Studies of Biologically Active 1,3,4-Thiadiazol-2-yl)-benzene-1,3-diols. Available from: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone: A Guide for Laboratory Professionals

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the critical responsibility of safe and compliant waste management. This guide provides a detailed protocol for the proper disposal of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, a chlorinated thiazole derivative. Our objective is to equip researchers, scientists, and drug development professionals with the necessary information to manage this chemical waste stream responsibly, ensuring personnel safety and environmental protection.

The procedures outlined below are grounded in established safety protocols and regulatory frameworks, including the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA). Adherence to these guidelines is not merely a matter of compliance but a cornerstone of a robust safety culture.

Part 1: Immediate Safety Actions & Hazard Identification

Before initiating any disposal procedure, it is imperative to be fully aware of the hazards associated with 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone. Based on available safety data for this compound, it is classified with multiple hazards that dictate its handling and disposal requirements.[1]

Hazard Profile Summary

Hazard Classification	GHS Pictogram	Hazard Statement	Precautionary Statement (Disposal)
Skin Irritation (Category 2)	H315: Causes skin irritation.[1]	P280: Wear protective gloves/eye protection/face protection.[1]
Serious Eye Irritation (Category 2A)	H319: Causes serious eye irritation.[1]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]
Specific target organ toxicity — single exposure (Category 3, Respiratory system)	H335: May cause respiratory irritation.[1]	P261: Avoid breathing dust.[1] P271: Use only outdoors or in a well-ventilated area.[1]
Hazardous to the aquatic environment, short-term (Acute) (Category 1)	H410: Very toxic to aquatic life with long lasting effects.[1]	P273: Avoid release to the environment.[1]
Hazardous to the aquatic environment, long-term (Chronic) (Category 1)	H410: Very toxic to aquatic life with long lasting effects.[1]	P501: Dispose of contents/container to an approved waste disposal plant.[1]

Immediate Actions for Spills: In the event of a spill, evacuate non-essential personnel from the area. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3] For solid materials, carefully sweep or vacuum the substance, avoiding dust generation, and place it into a designated hazardous waste container.[3] Do not let the product enter drains, as it is very toxic to aquatic life.[1][4]

Part 2: Core Disposal Protocol

The disposal of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone must follow a systematic "cradle-to-grave" approach as mandated by the EPA, ensuring the waste is managed safely from its point of generation to its final disposal.[5]

Step 1: Waste Identification and Classification

All waste containing this compound must be classified as hazardous waste. This includes the pure compound, contaminated labware (e.g., pipette tips, glassware), and solutions. Under RCRA, a material is hazardous if it is listed by the EPA or exhibits hazardous characteristics such as toxicity. Given its aquatic toxicity, this compound falls under federal and local hazardous waste regulations.[1]

Step 2: Segregation of Waste Streams

Proper segregation is critical to prevent dangerous chemical reactions.[6]

• Chlorinated Organic Solids: Collect pure or residual solid 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone and contaminated disposable labware (e.g., weigh boats, gloves, wipes) in a designated, compatible hazardous waste container.

• Chlorinated Organic Liquids: If the compound is in solution, collect it in a separate, designated container for chlorinated organic liquid waste.

• Incompatible Materials: Do not mix this waste with other waste categories. Specifically, keep chlorinated organic waste separate from non-chlorinated solvents, strong acids, bases, and oxidizers.[7] Mixing can lead to dangerous reactions and complicates the final disposal process, which is often high-temperature incineration for chlorinated compounds.[8][9]

Step 3: Containment and Labeling

• Container Selection: Use only approved, chemically compatible containers for waste collection. The container must have a secure, tight-fitting lid and be in good condition.[10] For small quantities of chemical waste, empty chemical bottles can be repurposed, but the original label must be completely defaced or removed.

• Labeling: All waste containers must be properly labeled as soon as the first drop of waste is added. Use a standardized chemical waste tag, such as the one provided by the National Institutes of Health (NIH) or your institution's equivalent.[6] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone" (avoiding acronyms or abbreviations).

  • All major constituents and their approximate percentages.

  • The relevant hazard pictograms (Irritant, Environmental Hazard).

  • The date accumulation started.

Step 4: On-Site Accumulation and Storage

• Location: Store waste containers in the laboratory where the waste is generated, in a designated satellite accumulation area. Do not store waste containers in hallways or other public locations.[6]

• Safety Measures: Keep waste containers closed at all times, except when adding waste.[10] Store incompatible waste streams separately, for instance, by using secondary containment trays.

Step 5: Arranging for Final Disposal

• Licensed Contractor: The final disposal of hazardous waste must be carried out by a licensed and approved waste disposal facility.[11] Your institution's Environmental Health and Safety (EHS) department will have established procedures for requesting a waste pickup.

• Documentation: Ensure all required documentation, such as a hazardous waste manifest, is completed accurately. This manifest tracks the waste from your laboratory to its ultimate disposal site.[12]

Part 3: Scientific Rationale and In-Depth Insights

Understanding the "why" behind these procedures fosters a deeper commitment to safety and compliance.

• Chlorinated Organic Compounds: The presence of a chlorine atom on the phenyl ring makes this a chlorinated organic compound. These substances are of particular environmental concern because they can be persistent in the environment and are often precursors to dioxin formation if not incinerated at sufficiently high temperatures.[7][8] This is why they must be segregated and sent to specialized disposal facilities equipped for high-temperature incineration.[9]

• Thiazole Derivatives: The thiazole ring is a common moiety in many biologically active compounds, including pharmaceuticals and pesticides.[13] While this speaks to their utility, it also means they can have unintended biological effects if released into the environment. The high aquatic toxicity of this specific compound underscores the need to prevent any release into sewer systems or waterways.[1][2]

• Waste Segregation: The prohibition against mixing chlorinated and non-chlorinated waste is not arbitrary. Non-chlorinated solvents can often be recycled or used as fuel, which is a more environmentally friendly and cost-effective disposal route.[14] Contaminating them with chlorinated compounds makes these options impossible and necessitates the more expensive and energy-intensive high-temperature incineration process.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone waste.

Caption: Disposal workflow for 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone.

By integrating these procedures into your standard laboratory operations, you contribute to a safer research environment and ensure the responsible management of chemical waste, protecting both your colleagues and the world outside the lab.

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A Comprehensive Guide to Personal Protective Equipment for Handling 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Engineering Controls

The primary route of exposure to 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone in a laboratory setting is through inhalation of aerosols or dust, skin contact, and eye contact.[1][2][5][8] Therefore, the first line of defense is the implementation of robust engineering controls.

Primary Engineering Control: The Chemical Fume Hood

All handling of this compound should be conducted within a certified chemical fume hood to minimize the inhalation of any dust or vapors.[1][3][8] The fume hood should have adequate airflow and be regularly inspected to ensure its proper functioning.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive suite of personal protective equipment is mandatory to prevent direct contact with the chemical. The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.[1][9][10]

Protection Category	Specific Equipment	Standards & Best Practices	Rationale
Eye and Face Protection	Chemical Splash Goggles & Face Shield	ANSI Z87.1 compliant.[9][11]	Protects against splashes and airborne particles. A face shield should be worn over goggles when there is a significant risk of splashing.[2][8][9][10]
Hand Protection	Chemical-Resistant Gloves (Nitrile or Butyl Rubber)	Inspect gloves for integrity before each use.[3][10]	Provides a barrier against skin contact. Double-gloving is recommended for prolonged or immersive contact.[8][10] Contaminated gloves should be disposed of immediately.[2]
Body Protection	Chemical-Resistant Laboratory Coat	Long-sleeved and fully buttoned.[8][9][10]	Protects skin and personal clothing from contamination. Clothing worn underneath should be made of natural fibers like cotton.[2][10]
Respiratory Protection	NIOSH-Approved Respirator	Required when handling powders or in poorly ventilated areas.	To prevent the inhalation of dust or aerosols when engineering controls are insufficient.[1][3][8]
Foot Protection	Closed-Toe Shoes	Made of a non-porous material.	Protects feet from spills. Perforated shoes, sandals, or open-toed footwear are not permitted in the laboratory.[10]

Operational Plan: A Step-by-Step Handling Procedure

A systematic approach to handling is crucial for preventing accidents and maintaining the integrity of the compound.[2][8]

• Preparation: Before handling, ensure the work area within the chemical fume hood is clean and uncluttered. Verify that a safety shower and eyewash station are readily accessible.[3] All necessary PPE should be inspected and worn correctly.

• Handling:

  • Avoid direct contact with skin, eyes, and clothing.[1][8]

  • Handle the compound in a manner that minimizes the generation of dust and aerosols.[9]

  • Use compatible tools and equipment for transfers.

• Post-Handling:

  • After handling, wash hands and any exposed skin thoroughly with soap and water.[9][10]

  • Decontaminate the work surface and any equipment used.

  • Carefully remove and dispose of contaminated PPE in designated waste containers.[2]

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone in a laboratory setting.

Caption: This diagram outlines the standard operating procedure for safely handling 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone.

Disposal Plan: Managing Chemical Waste

Proper disposal of 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.[2]

• Waste Characterization: All waste materials, including the chemical itself and any contaminated items (e.g., gloves, pipette tips, absorbent materials), must be treated as hazardous waste.[10]

• Containment: Waste should be collected in a designated, labeled, and sealed container for chemical waste.[1] Do not dispose of this chemical down the drain or with general laboratory trash.[1]

• Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and local environmental regulations.[1]

Waste Disposal Logical Flowchart

The logical flow for waste management should follow a strict protocol to ensure safety and compliance at every stage.

Caption: This diagram illustrates the logical workflow for the safe disposal of waste containing 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone.

By implementing these safety protocols, researchers can mitigate the risks associated with handling 1-[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone, ensuring a safe and productive laboratory environment. Always consult your institution's specific safety guidelines and chemical hygiene plan.

References

• Personal protective equipment for handling 4-(2,4-Dimethylphenyl)-1,3-thiazole - Benchchem. (URL: )
• Personal protective equipment for handling 4-(diphenylmethyl)-2-Thiazolamine - Benchchem. (URL: )
• Personal protective equipment for handling 4-Chlorophenyl-2-pyridinylmethanol - Benchchem. (URL: )
• Personal protective equipment for handling (4-Chlorophenyl)-pyridin-2-yldiazene - Benchchem. (URL: )
• Personal protective equipment for handling 1-(4-Chlorophenyl)prop-2-yn-1-one - Benchchem. (URL: )
• Personal protective equipment for handling 1,2,3-Thiadiazole-4-carbaldehyde oxime - Benchchem. (URL: )
• Thiazole - Santa Cruz Biotechnology. (URL: )
• SAFETY D
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• How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | UK - SDS Management Software. (URL: )
• 1-(Thiazol-4-yl)ethanone | C5H5NOS | CID 3348031 - PubChem. (URL: )
• Ethanone, 1-(2-chlorophenyl)- | C8H7ClO | CID 72864 - PubChem. (URL: )

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